5-Fluoro-5'-deoxycytidine

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Fluoro-5'-deoxycytidine: Chemical Structure and Molecular Properties

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-Fluoro-5'-deoxycytidine, a pivotal intermediate in the activation of the widely used chemotherapeutic agent capecitabine. We will delve into its chemical architecture, molecular characteristics, and its crucial role in the metabolic pathway leading to the active anticancer compound, 5-fluorouracil (5-FU). This document is designed to be a valuable resource for researchers in medicinal chemistry, pharmacology, and drug development, offering insights into its synthesis, analytical characterization, and biological significance.

Introduction: The Strategic Importance of 5-Fluoro-5'-deoxycytidine in Cancer Therapy

5-Fluoro-5'-deoxycytidine (5'-dFC) is a synthetic pyrimidine nucleoside analogue that holds a significant position in the landscape of cancer chemotherapy. It is not typically administered directly as a therapeutic agent but serves as a critical intermediary metabolite in the multi-step enzymatic conversion of the oral prodrug capecitabine to the highly cytotoxic agent 5-fluorouracil (5-FU).[1][2] The rationale behind the development of capecitabine and its reliance on intermediates like 5'-dFC is to achieve tumor-selective activation of 5-FU, thereby enhancing its therapeutic index and reducing systemic toxicity.[1] Understanding the chemical and biological properties of 5'-dFC is therefore paramount for optimizing fluoropyrimidine-based cancer therapies and for the development of novel targeted drug delivery strategies.

Chemical Identity and Molecular Structure

5-Fluoro-5'-deoxycytidine is characterized by a cytosine base fluorinated at the 5-position, which is N-glycosidically linked to a 5'-deoxyribose sugar moiety. The absence of the 5'-hydroxyl group on the ribose ring is a key structural feature that dictates its metabolic fate and prevents its direct phosphorylation into nucleotides.[3]

IUPAC Name: 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoropyrimidin-2-one[2]

Chemical Structure:

Caption: Chemical structure of 5-Fluoro-5'-deoxycytidine.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical properties of 5-Fluoro-5'-deoxycytidine is essential for its handling, formulation, and analysis.

Table 1: Physicochemical Properties of 5-Fluoro-5'-deoxycytidine

Property	Value	Reference
Molecular Formula	C₉H₁₂FN₃O₄	[4]
Molecular Weight	245.21 g/mol	[2]
CAS Number	66335-38-4	[2][4]
Appearance	White to off-white crystalline solid	[4]
Solubility	DMF: 10 mg/mL, DMSO: 20 mg/mL, PBS (pH 7.2): 10 mg/mL	[4]
UV max	242, 282 nm	[4]
XLogP3	-1.6	[2]

Spectroscopic Data:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ribose protons and the C6-H of the pyrimidine ring. Based on data for 5-fluoro-2'-deoxycytidine, the H-6 proton signal would likely appear as a doublet around 8.0 ppm with a coupling constant of approximately 7.3 Hz due to coupling with the adjacent fluorine atom.[5] The anomeric proton (H-1') would resonate at a lower field, coupled to the H-2' protons. The remaining ribose and methyl protons would appear at higher fields.

  • ¹³C NMR: The carbon spectrum would show distinct signals for the pyrimidine ring carbons, with the C5 and C6 carbons showing coupling to the fluorine atom. The ribose carbons would appear in the typical sugar region of the spectrum.[5]

• Infrared (IR) Spectroscopy:

  • The IR spectrum of 5-Fluoro-5'-deoxycytidine is predicted to exhibit characteristic absorption bands. Based on the spectrum of 5-fluorouracil, a strong carbonyl (C=O) stretching vibration is expected in the region of 1650-1750 cm⁻¹.[6] N-H stretching vibrations from the amino group and the pyrimidine ring would be observed in the 3300-3500 cm⁻¹ range. The C-F stretching band would likely appear around 1275 cm⁻¹.[7]

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) is a crucial tool for confirming the elemental composition. For 5-Fluoro-5'-deoxycytidine (C₉H₁₂FN₃O₄), the expected exact mass is 245.0812.[5]

Synthesis and Manufacturing

The synthesis of 5-Fluoro-5'-deoxycytidine can be approached through several routes, often involving the coupling of a protected 5-fluorocytosine base with a suitable 5-deoxyribose derivative.

Illustrative Synthetic Pathway:

Caption: Generalized synthetic workflow for 5-Fluoro-5'-deoxycytidine.

A common strategy involves the silylation of 5-fluorocytosine to protect the exocyclic amino and hydroxyl groups, followed by a glycosylation reaction with an activated 5-deoxyribose derivative, such as 1-O-acetyl-2,3-di-O-benzoyl-5-deoxy-D-ribofuranose.[1] The coupling is typically catalyzed by a Lewis acid, for instance, tin tetrachloride. The final step involves the removal of the protecting groups to yield 5-Fluoro-5'-deoxycytidine.[1] An alternative, greener approach utilizes an enzymatic method with pyrimidine nucleoside phosphorylase to couple 5-fluorocytosine and 5-deoxyribose-1-phosphate.[1]

Experimental Protocol Outline (Chemical Synthesis):

• Protection of 5-Fluorocytosine: 5-Fluorocytosine is suspended in a suitable solvent (e.g., 1,2-dichloroethane) under an inert atmosphere. A silylating agent (e.g., N,O-bis(trimethylsilyl)acetamide) is added, and the mixture is heated to reflux to form the persilylated derivative.

• Glycosylation: The protected 5-fluorocytosine is reacted with a protected and activated 5-deoxyribose derivative in the presence of a Lewis acid catalyst at reduced temperature. The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched, and the product is extracted. The crude product is purified by column chromatography.

• Deprotection: The protecting groups are removed under appropriate conditions (e.g., methanolic ammonia) to afford the final product, 5-Fluoro-5'-deoxycytidine.

• Characterization: The final product is characterized by NMR, MS, and its purity is assessed by HPLC.

Analytical Methodologies

Robust analytical methods are critical for the quality control of 5-Fluoro-5'-deoxycytidine, ensuring its identity, purity, and concentration.

High-Performance Liquid Chromatography (HPLC):

A validated reverse-phase HPLC (RP-HPLC) method is the standard for the analysis of 5-Fluoro-5'-deoxycytidine.

Table 2: Representative HPLC Method Parameters

Parameter	Condition
Column	C18 reversed-phase (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., 50mM KH₂PO₄, pH 5.0) and an organic modifier (e.g., methanol or acetonitrile)
Flow Rate	1.0 - 1.2 mL/min
Detection	UV at 254 nm or 265 nm[8][9]
Column Temperature	30 °C
Injection Volume	10 - 20 µL

Method Validation: A comprehensive validation of the HPLC method should be performed according to ICH guidelines, including specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.

Biological Activity and Mechanism of Action

5-Fluoro-5'-deoxycytidine itself exhibits limited intrinsic cytotoxicity. Its potent anticancer effects are realized upon its enzymatic conversion to 5-fluorouracil (5-FU).[1]

Metabolic Activation Pathway:

Sources

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Protocols & Analytical Methods

Application Note: Comprehensive NMR Spectroscopic Characterization of 5-Fluoro-5'-deoxycytidine

Abstract

This application note provides a detailed guide for the structural characterization of 5-Fluoro-5'-deoxycytidine (5'-DFCR), a critical intermediate metabolite of the widely used anticancer prodrug Capecitabine.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous confirmation of the molecular structure of such active pharmaceutical ingredients and their metabolites. We present a multi-nuclear (¹H, ¹³C, ¹⁹F) and multi-dimensional (COSY, HSQC, HMBC) NMR-based workflow designed for researchers, scientists, and drug development professionals. This guide emphasizes not only the procedural steps but also the underlying scientific rationale for experimental choices, ensuring robust and reliable structural elucidation.

Introduction: The Significance of 5-Fluoro-5'-deoxycytidine

5-Fluoro-5'-deoxycytidine is a key nucleoside analog that forms part of the metabolic activation pathway of Capecitabine.[2][3] Capecitabine is orally administered and undergoes a three-step enzymatic conversion to the potent antitumor agent 5-fluorouracil (5-FU). This conversion occurs selectively in tumor tissues, which have higher concentrations of the necessary enzymes, thereby enhancing efficacy and reducing systemic toxicity.[1] The precise characterization of each intermediate, including 5-Fluoro-5'-deoxycytidine, is paramount for understanding the drug's pharmacokinetics, ensuring the purity of standards, and supporting drug development and quality control processes.

The presence of a fluorine atom makes this molecule particularly well-suited for ¹⁹F NMR analysis. The ¹⁹F nucleus offers several advantages, including 100% natural abundance, a high gyromagnetic ratio leading to high sensitivity, and a wide chemical shift range, which makes it an exquisitely sensitive probe of the local chemical environment.[4][5][6] Furthermore, since fluorine is absent in most biological molecules and common buffers, ¹⁹F NMR spectra are free from background signals, simplifying analysis.[7]

This guide provides a comprehensive framework for leveraging a suite of NMR experiments to achieve full structural verification of 5-Fluoro-5'-deoxycytidine.

Experimental Workflow and Rationale

The complete characterization of 5-Fluoro-5'-deoxycytidine relies on a logical progression of NMR experiments. Each experiment provides a unique piece of the structural puzzle, and together, they offer a self-validating system for confirmation.

Caption: Overall workflow for the NMR characterization of 5-Fluoro-5'-deoxycytidine.

Protocols: Sample Preparation and NMR Acquisition

Sample Preparation Protocol

Accurate and reproducible NMR data begins with meticulous sample preparation.[8]

• Analyte & Solvent Selection: Weigh approximately 5-10 mg of 5-Fluoro-5'-deoxycytidine. The choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is highly recommended due to its excellent solvating power for polar nucleosides and its ability to preserve the signals from exchangeable protons (hydroxyl and amine groups).

• Dissolution: Transfer the weighed sample into a clean, dry vial. Add approximately 0.6-0.7 mL of DMSO-d₆. Vortex the vial for 1-2 minutes to ensure complete dissolution. A slight warming may be applied if necessary.

• Transfer to NMR Tube: Using a Pasteur pipette, carefully transfer the solution into a 5 mm NMR tube. Ensure the sample height is between 4-5 cm to be within the active region of the NMR coil.[8]

• Internal Standard (Optional but Recommended): While the solvent peak can be used for ¹H and ¹³C referencing, for precise ¹⁹F referencing, an internal standard such as trifluorotoluene can be used, though it is often more practical to reference externally or use the spectrometer's indirect referencing capabilities based on the deuterium lock signal.[5]

NMR Spectrometer Setup and Acquisition Protocols

The following protocols are based on a standard 400 or 500 MHz NMR spectrometer.[9]

Experiment	Key Parameters & Rationale
¹H NMR	Purpose: To identify all proton environments and their scalar (J) couplings. Parameters: Spectral width: ~12 ppm. Number of scans: 8-16. Relaxation delay (d1): 2-5 s. The delay ensures full relaxation for accurate integration.
¹³C NMR	Purpose: To identify all unique carbon environments. Parameters: Proton-decoupled. Spectral width: ~200 ppm. Number of scans: 1024 or more (due to low natural abundance). Relaxation delay (d1): 2 s.
¹⁹F NMR	Purpose: To directly observe the fluorine nucleus and its coupling to neighboring protons. Parameters: Can be run with or without proton decoupling to observe ¹⁹F-¹H J-coupling. Spectral width: ~50 ppm. Number of scans: 64-128. Relaxation delay (d1): 2 s.
¹H-¹H COSY	Purpose: To establish proton-proton connectivity through J-coupling, primarily within the ribose sugar ring.[10] Parameters: Standard gradient-selected COSY (gCOSY) pulse sequence. Data points: 1024 in F2, 256 in F1. Number of scans: 4-8 per increment.
¹H-¹³C HSQC	Purpose: To correlate each proton with its directly attached carbon atom.[11] Parameters: Standard gradient-selected HSQC pulse sequence. ¹J-coupling evolution delay optimized for ~145 Hz. Data points: 1024 in F2, 256 in F1. Number of scans: 8-16 per increment.
¹H-¹³C HMBC	Purpose: To identify longer-range (2-3 bond) correlations between protons and carbons, crucial for connecting the base to the sugar.[10] Parameters: Standard gradient-selected HMBC pulse sequence. Long-range coupling evolution delay optimized for 8 Hz. Data points: 2048 in F2, 256 in F1. Number of scans: 16-32 per increment.

Data Interpretation and Structural Elucidation

The combination of 1D and 2D NMR spectra provides the necessary data to assign every proton and carbon signal and confirm the molecular structure.

Expected ¹H NMR Spectral Features

The ¹H NMR spectrum can be divided into two main regions: the aromatic region for the cytosine base and the aliphatic region for the deoxyribose sugar moiety.

• H-6 Proton: This will appear as a doublet due to coupling with the ¹⁹F atom at the 5-position (³JHF). This is a key diagnostic signal.

• Amine Protons (NH₂): These will appear as two broad singlets, which can be confirmed by D₂O exchange.

• Anomeric Proton (H-1'): This proton, at the junction of the base and sugar, will appear as a doublet or triplet depending on the coupling to H-2' protons.

• Sugar Protons (H-2', H-3', H-4'): These protons will form a complex, coupled multiplet system in the upfield region.

• 5'-Methylene Protons (H-5'a, H-5'b): These protons are adjacent to the fluorine atom and will show a characteristic doublet of doublets pattern due to geminal ¹H-¹H coupling and a large ²JHF coupling.

Expected ¹⁹F and ¹³C NMR Spectral Features

• ¹⁹F NMR: A single resonance is expected. In a proton-coupled spectrum, this signal will be split into a triplet by the two adjacent H-5' protons (²JHF) and further split by the more distant H-6 proton (³JHF), resulting in a complex multiplet.

• ¹³C NMR: The carbon spectrum will show 9 distinct signals. The C-5 carbon will appear as a doublet due to the large ¹JCF coupling. The C-6 and C-4 carbons will also show smaller couplings to fluorine (²JCF and ³JCF respectively). The C-5' carbon will also exhibit a large ¹JCF coupling.

2D NMR Connectivity Analysis

2D NMR is essential for unambiguously assigning the complex signals, especially within the sugar ring.

Caption: Key 2D NMR correlations for structural assignment of 5-Fluoro-5'-deoxycytidine.

• COSY: Will reveal the complete spin system of the deoxyribose ring, showing correlations from H-1' -> H-2' -> H-3' -> H-4' -> H-5'.

• HSQC: Provides direct one-bond C-H correlations, allowing for the assignment of each carbon atom that is bonded to a proton.

• HMBC: This is the final confirmatory experiment. The key correlation is from the anomeric proton (H-1') to carbons in the cytosine ring (C-2 and C-6), which unequivocally proves the N-glycosidic bond linkage and its location. Other crucial correlations include the one from H-6 to C-2 and C-4, confirming the assignments within the pyrimidine ring.

Summary of Expected NMR Data

The following table summarizes the anticipated chemical shifts and key coupling constants. Actual values may vary based on concentration, temperature, and spectrometer frequency.

Atom	¹H Shift (ppm)	¹³C Shift (ppm)	Key Couplings (Hz)
H-6	~7.8-8.2	-	³JHF ≈ 6-8 Hz
NH₂	~7.0-7.5 (broad)	-	-
H-1'	~5.9-6.2	~88-92	-
H-2'a,b	~2.1-2.4	~38-42	-
H-3'	~4.1-4.4	~70-74	-
H-4'	~3.9-4.2	~84-88	-
H-5'a,b	~4.5-4.8	~82-86	²JHF ≈ 45-50 Hz
C-2	-	~155-158	-
C-4	-	~165-168	³JCF ≈ 3-5 Hz
C-5	-	~138-142	¹JCF ≈ 220-240 Hz
C-6	-	~125-128 (d)	²JCF ≈ 20-25 Hz
¹⁹F	-	-	Referenced to CFCl₃ (0 ppm)

Conclusion

The systematic application of 1D (¹H, ¹³C, ¹⁹F) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a robust and definitive method for the structural characterization of 5-Fluoro-5'-deoxycytidine. The unique spectral signatures arising from the fluorine atom, particularly the observed heteronuclear coupling constants, serve as powerful diagnostic tools. This application note provides the necessary protocols and interpretative framework to empower researchers in drug development and related fields to confidently verify the structure and purity of this important pharmaceutical metabolite.

References

• Miwa, M., Ura, M., Nishida, M., Sawada, N., Ishikawa, T., Mori, K., Shimma, N., Umeda, I., & Ishitsuka, H. (1998). Design of a novel oral fluoropyrimidine carbamate, capecitabine, which generates 5-fluorouracil selectively in tumors by enzymes concentrated in human liver and cancer tissue. European Journal of Cancer, 34(8), 1274-1281. [Link]

• Gerpe, A., et al. (2019). Three-Dimensional NMR Spectroscopy of Fluorinated Pharmaceutical Solids under Ultrafast Magic Angle Spinning. Analytical Chemistry, 91(11), 7064-7072. [Link]

• Oxford Instruments. (n.d.). NMR | Fluorine Spectroscopy. Retrieved February 6, 2026, from [Link]

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• Wang, Y., & Gao, Y. (2019). 5-Fluoro-2′-deoxycytidine as a Probe for the Study of B/Z-DNA Transition by 19F NMR Spectroscopy. ACS Omega, 4(22), 19576-19583. [Link]

• Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara. Retrieved February 6, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Retrieved February 6, 2026, from [Link]

• Dalvit, C., & Vulpetti, A. (2019). Fluorine-NMR Experiments for High-Throughput Screening: Theoretical Aspects, Practical Considerations, and Range of Applicability. Molecules, 24(16), 2959. [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. Retrieved February 6, 2026, from [Link]

• Allwood, D. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC [Video]. YouTube. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved February 6, 2026, from [Link]

• Mabbs, R., & Claridge, T. D. W. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega, 7(15), 12695-12704. [Link]

• PubChem. (n.d.). 5-Fluoro-2'-deoxycytidine. Retrieved February 6, 2026, from [Link]

• Ruan, Q., & Li, L. (2012). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. Nucleic Acids Research, 40(19), 9916-9924. [Link]

• ResearchGate. (n.d.). 2D NMR spectra of 5d: (A) HSQC, (B) COSY, (C) NOESY, and (D) HMBC. Retrieved February 6, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). The precious Fluorine on the Ring: Fluorine NMR for biological systems. Retrieved February 6, 2026, from [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved February 6, 2026, from [Link]

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved February 6, 2026, from [Link]

• National Institutes of Health. (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Retrieved February 6, 2026, from [Link]

• ACS Publications. (2019, November 15). 5-Fluoro-2′-deoxycytidine as a Probe for the Study of B/Z-DNA Transition by 19F NMR Spectroscopy. Retrieved February 6, 2026, from [Link]

• National Center for Biotechnology Information. (2015, August 25). 2D-Cosy NMR Spectroscopy as a Quantitative Tool in Biological Matrix: Application to Cyclodextrins. Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). Stability of 5-Fluoro-2 '-deoxycytidine and Tetrahydrouridine in Combination. Retrieved February 6, 2026, from [Link]

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Application Notes and Protocols: High-Throughput Screening for 5-Fluoro-5'-deoxycytidine Metabolites

Introduction

5-Fluoro-5'-deoxycytidine (5-DFCR) is a prodrug of the widely used chemotherapeutic agent 5-fluorouracil (5-FU). Its efficacy is dependent on its metabolic conversion to active cytotoxic metabolites that interfere with DNA and RNA synthesis in rapidly dividing cancer cells.[1][2] Understanding the metabolic fate of 5-DFCR is crucial for optimizing therapeutic regimens, overcoming drug resistance, and personalizing cancer treatment. This application note provides a comprehensive, high-throughput screening (HTS) workflow for the quantitative analysis of 5-DFCR and its key metabolites in biological matrices, tailored for researchers, scientists, and drug development professionals.

The metabolic activation of 5-DFCR involves a multi-step enzymatic cascade. Initially, 5-DFCR is converted to 5'-deoxy-5-fluorouridine (5'-DFUR) by cytidine deaminase.[1] Subsequently, 5'-DFUR is metabolized to the active drug, 5-fluorouracil (5-FU), by uridine phosphorylase or thymidine phosphorylase.[1][3] 5-FU then undergoes further anabolic conversion to its active metabolites, including fluorodeoxyuridine monophosphate (FdUMP), fluorouridine triphosphate (FUTP), and fluorodeoxyuridine triphosphate (FdUTP), which exert their cytotoxic effects by inhibiting thymidylate synthase and being incorporated into DNA and RNA.[4][5]

Monitoring the levels of these metabolites is essential for elucidating mechanisms of drug action and resistance.[6] Traditional methods for analyzing these polar compounds can be time-consuming and lack the throughput required for large-scale studies in drug discovery and clinical research.[7] The HTS method detailed herein leverages the sensitivity and specificity of Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) to provide a robust and efficient solution for the simultaneous quantification of 5-DFCR and its downstream metabolites.

I. Scientific Principles and Workflow Rationale

The accurate quantification of fluoropyrimidine metabolites presents analytical challenges due to their polar nature and the complexity of biological matrices. This protocol is designed to address these challenges through a combination of optimized sample preparation, advanced chromatographic separation, and sensitive mass spectrometric detection.

Causality Behind Experimental Choices:

• Sample Preparation: A protein precipitation method using ice-cold methanol is employed for its efficiency in removing high-molecular-weight interferences while ensuring the stability of the target analytes. The inclusion of stable isotope-labeled internal standards (SIL-IS) for each analyte is critical to correct for matrix effects and variations in extraction recovery and instrument response, thereby ensuring the accuracy and precision of the quantitative data.[8]

• Chromatographic Separation: Given the hydrophilic nature of 5-FU and its metabolites, a reversed-phase liquid chromatography approach can be challenging.[9] This protocol utilizes a column with a polar endcapping (e.g., a C18 with a polar embedded group) to enhance the retention and separation of these polar analytes.[8] A gradient elution with a mobile phase consisting of formic acid in water and acetonitrile allows for the efficient separation of the metabolites from endogenous interferences.

• Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) in the multiple reaction monitoring (MRM) mode provides the high selectivity and sensitivity required for detecting low concentrations of the analytes in complex biological samples.[10] The specific precursor-to-product ion transitions for each analyte and internal standard are carefully selected to maximize signal intensity and minimize crosstalk. The use of both positive and negative ionization modes may be necessary to achieve optimal sensitivity for all compounds.[8]

II. High-Throughput Screening Workflow

The overall workflow is designed for efficiency and automation, enabling the processing of a large number of samples in a 96-well plate format.

Caption: High-throughput screening workflow for 5-DFCR metabolites.

III. Detailed Protocols

A. Reagents and Materials

• 5-Fluoro-5'-deoxycytidine (5-DFCR) and its metabolites (5'-DFUR, 5-FU, FdUMP, FUTP, FdUTP) analytical standards

• Stable isotope-labeled internal standards (e.g., ¹³C,¹⁵N₂-5-FU)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (≥98%)

• 96-well collection plates

• Microcentrifuge capable of accommodating 96-well plates

• UPLC system coupled to a triple quadrupole mass spectrometer

B. Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each analyte and internal standard in an appropriate solvent (e.g., water/methanol 50/50, v/v).

• Working Standard Solutions: Serially dilute the stock solutions to prepare a series of working standard solutions for constructing calibration curves and quality control (QC) samples.

• Internal Standard Working Solution: Prepare a combined internal standard working solution at a fixed concentration (e.g., 100 ng/mL) in 50% methanol.

C. Sample Preparation Protocol

• To a 96-well plate, add 50 µL of each sample (e.g., cell lysate, plasma).

• Add 10 µL of the internal standard working solution to each well.

• Add 150 µL of ice-cold methanol to each well to precipitate proteins.

• Seal the plate and vortex for 2 minutes.

• Centrifuge the plate at 4000 x g for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a new 96-well plate for UPLC-MS/MS analysis.

D. UPLC-MS/MS Method

The following is a representative UPLC-MS/MS method. Optimization may be required based on the specific instrumentation used.

Parameter	Condition
UPLC Column	Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	0-1 min (2% B), 1-5 min (2-98% B), 5-6 min (98% B), 6-6.1 min (98-2% B), 6.1-8 min (2% B)
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 1: Representative MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
5-DFCR	246.1	134.1	Positive
5'-DFUR	247.1	115.1	Positive
5-FU	129.0	42.0	Negative
FdUMP	325.0	97.0	Negative
FUTP	481.0	195.0	Negative
FdUTP	465.0	195.0	Negative
¹³C,¹⁵N₂-5-FU	132.0	43.0	Negative

Note: The specific MRM transitions should be optimized for the instrument being used.

IV. Data Analysis and System Suitability

• Calibration Curve: Construct a calibration curve for each analyte by plotting the peak area ratio (analyte/internal standard) against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used.

• Quantification: Determine the concentration of each analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

• System Suitability: Before each analytical run, inject a system suitability standard to ensure the performance of the UPLC-MS/MS system. Key parameters to monitor include peak shape, retention time, and signal intensity.

• Quality Control: Analyze QC samples at low, medium, and high concentrations in triplicate within each analytical run to assess the accuracy and precision of the method. The results should be within ±15% of the nominal concentration (±20% for the lower limit of quantification).

V. Metabolic Pathway of 5-Fluoro-5'-deoxycytidine

The metabolic activation of 5-DFCR is a critical determinant of its anticancer activity. The following diagram illustrates the key enzymatic steps involved in its conversion to cytotoxic metabolites.

Caption: Metabolic pathway of 5-Fluoro-5'-deoxycytidine (5-DFCR).

VI. Conclusion

This application note provides a detailed and robust high-throughput screening method for the quantitative analysis of 5-Fluoro-5'-deoxycytidine and its key metabolites. The described workflow, leveraging UPLC-MS/MS technology, offers the necessary sensitivity, specificity, and throughput for applications in drug discovery, preclinical development, and clinical research. By enabling the accurate measurement of these critical metabolites, this protocol can significantly contribute to a deeper understanding of fluoropyrimidine pharmacology and the development of more effective and personalized cancer therapies.

References

• Miwa, M., et al. (1998). The metabolism of capecitabine. Journal of Clinical Oncology, 16(9), 3086-3091.

• Fluoropyrimidine Pathway, Pharmacokinetics. ClinPGx. Available at: [Link]

• Mawson, C., et al. (2020). A High-Resolution Mass Spectrometry-Based Quantitative Metabolomic Workflow Highlights Defects in 5-Fluorouracil Metabolism in Cancer Cells with Acquired Chemoresistance. Metabolites, 10(5), 195. Available at: [Link]

• The Mechanism of Fluorouracil (5FU). (2023). YouTube. Available at: [Link]

• 5-Fluoro-2'-deoxycytidine. PubChem. Available at: [Link]

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). 5-Fluorouracil: mechanisms of action and clinical strategies.

• Al-Soud, Y. A., et al. (2023). Development and Validation of UPLC–MS/MS Method for Quantitative Analysis of 5-Fluorouracil in Aqueous Humor of Rabbits. Pharmaceuticals, 16(6), 843. Available at: [Link]

• Radovanovic, M., et al. (2021). Measurement of 5- fluorouracil, capecitabine and its metabolite concentrations in blood using volumetric absorptive microsampling technology and LC-MS/MS. Journal of Chromatography B, 1189, 123075. Available at: [Link]

• Armstrong, R. D., & Diasio, R. B. (1980). Metabolism and biological activity of 5'-deoxy-5-fluorouridine, a novel fluoropyrimidine. Cancer Research, 40(9), 3333-3338.

• Fukushima, M., et al. (2015). New Challenges and Inspired Answers for Anticancer Drug Discovery and Development. ResearchGate. Available at: [Link]

• Peters, G. J., et al. (2021). Differential functionality of fluoropyrimidine nucleosides for safe cancer therapy. Cancers, 13(11), 2636.
• Ikenaka, K., et al. (1979). Role of uridine phosphorylase for antitumor activity of 5'-deoxy-5-fluorouridine. Gan To Kagaku Ryoho. Cancer & Chemotherapy, 6(4), 753-759.

• Mawson, C., et al. (2020). A High-Resolution Mass Spectrometry-Based Quantitative Metabolomic Workflow Highlights Defects in 5-Fluorouracil Metabolism in Cancer Cells with Acquired Chemoresistance. PubMed. Available at: [Link]

• Payne, L. D., et al. (2002). Determination Of 5-fluorouracil In Human Plasma Using Lc-ms/ms. BASi. Available at: [Link]

• Thorn, C. F., et al. (2011). PharmGKB summary: fluoropyrimidine pathways. Pharmacogenetics and Genomics, 21(4), 237-242.

• Chakrabarti, A. (2011). Analysis of 5-Fluorouracil in Plasma by LC-MS/MS. Tosoh Bioscience LLC. Available at: [Link]

• Munch-Petersen, B. (2000). The role of thymidine kinases in the activation of pyrimidine nucleoside analogues. Zeitschrift für Krebsforschung und Klinische Onkologie, 126(3), 241-249.
• Cohen, L. H., et al. (2003). Fluorometric high-throughput screening for inhibitors of cytochrome P450. Drug Metabolism and Disposition, 31(8), 1004-1010.

• Thymidine kinase. Wikipedia. Available at: [Link]

• Sanaei, M., & Kavoosi, F. (2022). Effect of 5'-fluoro-2'-deoxycytidine, 5-azacytidine, and 5-aza-2'–deoxycytidine on DNA Methyltransferase 1, CIP/KIP Family, and INK4a/ARF in Colon Cancer HCT-116 Cell Line. International Journal of Cancer Management, 14(12).
• Nishizawa, Y., et al. (2019). 5-Aza-2-deoxycytidine Enhances the Sensitivity of 5-Fluorouracil by Demethylation of the Thymidine Phosphorylase Promoter. Anticancer Research, 39(8), 4153-4161.

• Fluorescence-based high-throughput screening assay for drug interactions with UGT1A6. PubMed. Available at: [Link]

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. ScienceDirect. Available at: [Link]

• Deoxyuridine phosphorylase. Wikipedia. Available at: [Link]

• Cytidine deaminase can deaminate fused pyrimidine ribonucleosides. RSC Publishing. Available at: [Link]

• The role of thymidine kinases in the activation of pyrimidine nucleoside analogues. PubMed. Available at: [Link]

• Metabolism of 5-fluorocytosine to 5-fluorouracil in human colorectal tumor cells transduced with the cytosine deaminase gene. PubMed. Available at: [Link]

• Cytidine and dCMP Deaminases—Current Methods of Activity Analysis. PMC - NIH. Available at: [Link]

• Definition of 5-fluoro-2-deoxycytidine. NCI Drug Dictionary - National Cancer Institute. Available at: [Link]

• Cytosine deaminase/5-fluorocytosine-based vaccination against liver tumors: evidence of distant bystander effect. PubMed. Available at: [Link]

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Application Notes and Protocols for 5-Fluoro-5'-deoxycytidine (5'-DFCR) Dosing in Xenograft Models

Introduction: Unveiling the Potential of 5-Fluoro-5'-deoxycytidine in Preclinical Cancer Models

5-Fluoro-5'-deoxycytidine (5'-DFCR) is a key intermediate in the metabolic activation of the widely used oral fluoropyrimidine prodrug, capecitabine.[1][2][3][4] In the intricate cascade of bioactivation, capecitabine is first converted to 5'-DFCR in the liver by carboxylesterase. Subsequently, cytidine deaminase, present in the liver and tumor tissues, transforms 5'-DFCR into 5'-deoxy-5-fluorouridine (5'-DFUR). The final and crucial step occurs preferentially within tumor tissues, where thymidine phosphorylase metabolizes 5'-DFUR into the active cytotoxic agent, 5-fluorouracil (5-FU).[3][4] This tumor-selective activation of 5-FU is a cornerstone of the therapeutic strategy, aiming to maximize anti-cancer efficacy while minimizing systemic toxicity.[5]

These application notes provide a comprehensive guide for researchers on the effective use of 5'-DFCR in xenograft models, with a primary focus on dosing regimens derived from studies of its parent compound, capecitabine. The protocols and insights provided herein are designed to ensure scientific integrity, experimental reproducibility, and the generation of robust preclinical data.

Mechanism of Action: From Prodrug to Potent Antimetabolite

The antitumor activity of 5'-DFCR is entirely dependent on its conversion to 5-FU. 5-FU exerts its cytotoxic effects through two primary mechanisms:

• Inhibition of Thymidylate Synthase (TS): A key metabolite of 5-FU, 5-fluoro-2'-deoxyuridine monophosphate (FdUMP), forms a stable ternary complex with TS and the reduced folate cofactor, 5,10-methylenetetrahydrofolate. This complex inhibits the synthesis of thymidylate from uridylate, leading to a depletion of thymidine triphosphate (TTP), an essential precursor for DNA synthesis. The resulting "thymineless death" is a major contributor to the cytotoxic effects of 5-FU.

• Incorporation into RNA and DNA: Another metabolite, 5-fluorouridine triphosphate (FUTP), can be incorporated into RNA, disrupting its processing and function. Additionally, 5-fluoro-2'-deoxyuridine triphosphate (FdUTP) can be incorporated into DNA, leading to DNA fragmentation and cell death.

The following diagram illustrates the metabolic activation of capecitabine to 5-FU and the subsequent mechanisms of action.

Caption: Metabolic activation of Capecitabine to 5-FU and its mechanism of action.

Dosing Regimens for 5'-DFCR in Xenograft Models: A Data-Driven Approach

The following table summarizes various dosing regimens for capecitabine, the parent prodrug of 5'-DFCR, used in different xenograft models. These regimens can serve as a valuable starting point for designing studies with 5'-DFCR, with the understanding that dose adjustments may be necessary based on the specific model and tolerability.

Tumor Model	Mouse Strain	Dose (mg/kg)	Route	Schedule	Vehicle	Reference
Colorectal (HT29)	Athymic Nude	400	p.o.	14 days on, 7 days off	Suspension	[6]
Colorectal (HT29)	Athymic Nude	267	p.o.	14 days on, 7 days off (2/3 MTD)	Suspension	[6]
Colorectal (HT29)	Athymic Nude	700	p.o.	7 days on, 7 days off	Suspension	[6]
Colorectal (HT29)	Athymic Nude	467	p.o.	7 days on, 7 days off (2/3 MTD)	Suspension	[7]
Pancreatic (KPC)	KPC mice	755	p.o.	5 consecutive days/week for 3 weeks	40 mM citrate buffer, 5% gum Arabic	[8][9]
Pancreatic (K8484 allograft)	PC mice	539	p.o.	5 days/week (in combination with gemcitabine)	40 mM citrate buffer, 5% gum Arabic	[8][9]
Breast (MX-1)	N/A	Total dose of 22.6 g/kg over 6 weeks	p.o.	14 days on, 7 days off	N/A	[10]
Breast (MX-1)	N/A	Total dose of 15.1 g/kg over 6 weeks	p.o.	5 days on, 2 days off	N/A	[10]
Systemic Infection (S. aureus)	N/A	100 or 200	p.o.	Every 12 hours for 5 days	Sterile water	[11]

Causality Behind Experimental Choices:

• Oral Administration (p.o.): This route mimics the clinical use of capecitabine and takes advantage of the first-pass metabolism in the liver, which is crucial for the initial conversion to 5'-DFCR.[4]

• Intermittent Dosing Schedules: The "on/off" schedules (e.g., 14/7, 7/7) are designed to allow for recovery of normal tissues from the cytotoxic effects of 5-FU, thereby improving the therapeutic index.[6][10] Studies have explored alternative schedules to optimize efficacy and tolerability.[6][7]

• Vehicle Selection: The choice of vehicle is critical for ensuring consistent and accurate dosing. A suspension in a buffered solution with a suspending agent like gum arabic helps to maintain the homogeneity of the drug formulation for oral gavage.[8] For less soluble compounds, careful formulation development is essential.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for conducting a typical xenograft study with 5'-DFCR (using capecitabine as the source compound).

Protocol 1: Preparation of Dosing Solution

This protocol is based on the formulation used in pancreatic cancer xenograft studies.[8]

Materials:

• Capecitabine powder

• Citrate buffer (40 mM, pH 6.0)

• Gum Arabic

• Sterile water for injection

• Magnetic stirrer and stir bar

• Sterile tubes for storage

Procedure:

• Calculate the total amount of capecitabine required for the entire study based on the number of animals, dose, and dosing volume.

• Prepare the 40 mM citrate buffer (pH 6.0).

• In a sterile beaker, add the required volume of citrate buffer.

• While stirring, slowly add 5% (w/v) of gum Arabic to the buffer and allow it to dissolve completely.

• Once the gum arabic is dissolved, slowly add the pre-weighed capecitabine powder to achieve the desired final concentration (e.g., 100 mg/mL).

• Continue stirring until a uniform suspension is formed.

• Aliquot the suspension into sterile, light-protected tubes for daily use. Store at 4°C for up to one week.

• Self-Validation: Before each administration, vortex the suspension thoroughly to ensure homogeneity. Visually inspect for any signs of precipitation or aggregation.

Protocol 2: Subcutaneous Xenograft Tumor Model

This protocol outlines the general procedure for establishing a subcutaneous xenograft model.

Materials:

• Cancer cell line of interest

• Appropriate cell culture medium and supplements

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Hemocytometer or automated cell counter

• Matrigel (optional, can enhance tumor take rate)

• Immunocompromised mice (e.g., athymic nude, NSG)

• Sterile syringes and needles (27-30 gauge)

• Anesthetic (e.g., isoflurane)

• Animal clippers

• Disinfectant (e.g., 70% ethanol)

Procedure:

• Culture the cancer cells to 70-80% confluency.

• Harvest the cells by trypsinization, neutralize the trypsin, and centrifuge to pellet the cells.

• Resuspend the cell pellet in sterile PBS (or a 1:1 mixture of PBS and Matrigel) at the desired concentration (typically 1 x 10^6 to 10 x 10^6 cells per 100-200 µL).

• Anesthetize the mouse using a calibrated vaporizer with isoflurane.

• Shave the fur on the flank of the mouse and disinfect the injection site with 70% ethanol.

• Gently lift the skin and inject the cell suspension subcutaneously.

• Monitor the mice for tumor growth. Start the treatment when tumors reach a palpable size (e.g., 100-200 mm³).

• Self-Validation: Regularly monitor the tumor take rate. If the take rate is low, consider optimizing the cell number, injection volume, or the use of Matrigel.

Protocol 3: In Vivo Dosing and Monitoring

This protocol details the administration of the drug and the monitoring of the animals during the study.

Materials:

• Prepared dosing solution

• Oral gavage needles (flexible tip recommended)

• Animal scale

• Calipers or ultrasound imaging system[12][13][14]

• Animal monitoring log

Procedure:

• Randomize the tumor-bearing mice into control and treatment groups.

• Weigh each mouse daily or as required by the dosing schedule.

• Calculate the volume of the dosing solution to be administered to each mouse based on its body weight and the target dose.

• Administer the drug or vehicle control via oral gavage at the scheduled times.

• Measure tumor dimensions using calipers (length and width) or an ultrasound system at regular intervals (e.g., twice or three times a week). Calculate tumor volume using the formula: (Length x Width²) / 2.

• Monitor the animals daily for any signs of toxicity, including:

  • Weight loss (>15-20% may require euthanasia)[8]

  • Changes in behavior (lethargy, hunched posture)

  • Ruffled fur

  • Diarrhea or other gastrointestinal distress[8]

  • Hand-foot syndrome (redness, swelling of paws)

• Record all observations in the animal monitoring log.

• At the end of the study, euthanize the mice according to approved institutional guidelines and collect tumors and other tissues for further analysis.

Ethical Considerations: All animal experiments must be conducted in accordance with the guidelines and regulations of the local Institutional Animal Care and Use Committee (IACUC).[8]

Experimental Workflow and Data Analysis

The following diagram outlines the typical workflow for a xenograft study.

Caption: A typical workflow for an in vivo xenograft study.

Data Presentation and Interpretation:

• Tumor Growth Inhibition (TGI): This is a key efficacy endpoint. It is typically calculated as the percentage difference in the mean tumor volume between the treated and control groups at the end of the study.

• Survival Analysis: In studies where survival is an endpoint, Kaplan-Meier curves should be generated to compare the survival distributions between groups.

• Toxicity Assessment: Body weight changes are a primary indicator of toxicity. Data should be presented as the mean percent body weight change over time for each group. Any other observed toxicities should be documented and reported.

Conclusion: Advancing Preclinical Research with Rigorous Dosing Strategies

The successful implementation of 5'-DFCR in xenograft models hinges on the careful selection of a dosing regimen that balances efficacy and toxicity. By leveraging the extensive data available for its parent compound, capecitabine, researchers can design robust and informative preclinical studies. The protocols and guidelines presented in these application notes are intended to provide a solid foundation for such investigations, ultimately contributing to the advancement of cancer drug development.

References

• Grem, J. L. 5-Fluorouracil: forty-plus and still ticking. A review of its preclinical and clinical development. Invest New Drugs18, 299-313 (2000).
• Ishikawa, T. et al. Tumor selective delivery of 5-fluorouracil by capecitabine, a new oral fluoropyrimidine carbamate, in human cancer xenografts. Biochem Pharmacol55, 1091-1097 (1998).
• Cassidy, J. et al. A phase I study of capecitabine in combination with paclitaxel in patients with advanced solid tumors. Ann Oncol11, 451-456 (2000).
• Reigner, B. et al. Population pharmacokinetic analysis of the major metabolites of capecitabine in patients with advanced solid tumors. Clin Cancer Res7, 2056-2064 (2001).
• Higgins, B. et al. Optimal dosing schedule of capecitabine administration in human mammary tumor xenograft models. Cancer Res64, 3086 (2004).
• Miwa, M. et al. Design of a novel oral fluoropyrimidine carbamate, capecitabine, which generates 5-fluorouracil selectively in tumours by enzymes concentrated in human liver and cancer tissue. Eur J Cancer34, 1274-1281 (1998).
• Schüller, J. et al. The conjugates of 5′-deoxy-5-fluorocytidine and hydroxycinnamic acids – synthesis, anti-pancreatic cancer activity and molecular docking studies. Bioorg Chem109, 104712 (2021).
• Walko, C. M. & Lindley, C. Capecitabine: a review. Clin Ther27, 23-44 (2005).

• Food and Drug Administration. XELODA (capecitabine) tablets, for oral use. Prescribing Information. [Link]

• Reigner, B. et al. In Vivo Monitoring of Capecitabine Metabolism in Human Liver by 19 Fluorine Magnetic Resonance Spectroscopy at 1.5 and 3 Tesla Field Strength. Clin Cancer Res10, 4429-4436 (2004).
• Collins, M. A. et al.
• Zlitni, S. et al. An Oral Fluorouracil Prodrug, Capecitabine, Mitigates a Gram-Positive Systemic Infection in Mice. Antimicrob Agents Chemother64, e02324-19 (2020).
• Kolinsky, K. et al. In vivo activity of novel capecitabine regimens alone and with bevacizumab and oxaliplatin in colorectal cancer xenograft models. Mol Cancer Ther8, 75-82 (2009).

• Dovepress. Developments & Potential of Nanotechnology for the Detection and Treatment of Pancreatic Cancer. [Link]

• ResearchGate. Anti-Tumour Efficacy of Capecitabine in a Genetically Engineered Mouse Model of Pancreatic Cancer. [Link]

• ResearchGate. A mouse model of capecitabine (CAP) toxicity. [Link]

• Saif, M. W. Capecitabine in the management of colorectal cancer. Ther Clin Risk Manag6, 141-151 (2010).
• Jensen, M. M. et al. Volume of preclinical xenograft tumors is more accurately assessed by ultrasound imaging than manual caliper measurements. J Vis Exp(91), e51841 (2014).
• Kankesan, J. et al. Efficacy of different dosing schedules of capecitabine for metastatic breast cancer: a single-institution experience.
• Higgins, B. et al. Novel Regimens of Capecitabine Alone and Combined with Irinotecan and Bevacizumab in Colorectal Cancer Xenografts. Anticancer Res29, 4335-4341 (2009).
• Bradfield, L. et al. Evaluation of superficial xenograft volume estimation by ultrasound and caliper against MRI in a longitudinal pre-clinical radiotherapeutic setting. PLoS One14, e0224535 (2019).

• University Hospital Southampton NHS Foundation Trust. Chemotherapy Protocol PANCREATIC CANCER CAPECITABINE (RADIOTHERAPY) Regimen. [Link]

• SWAG Cancer Alliance. Capecitabine and radiotherapy (pancreas). [Link]

• Patel, M. et al. Acute Toxicity Study of Intravenously Administered Capecitabine Resealed Erythrocytes in Mice. Res J Pharm Technol12, 276-280 (2019).

• ResearchGate. Xenograft Tumor Volume Measurement in Nude Mice: Estimation of 3D Ultrasound Volume Measurements Based on Manual Caliper Measurements. [Link]

• Dr. Oracle. What is the recommended dosage and treatment regimen for capecitabine (Xeloda) in cancer treatment?. [Link]

• Google Patents.
• Workman, P. & Aboagye, E. O. Biology, Models, and the Analysis of Tumor Xenograft Experiments. Clin Cancer Res17, 949-952 (2011).

• SWAG Cancer Alliance. Capecitabine (breast). [Link]

• eviQ. 37-Breast metastatic capecitabine (weight based dosing). [Link]

• bioRxiv. Robust and accurate method for measuring tumor volume using optical 3D scanning for nonclinical in vivo efficacy study. [Link]

• SEFH. Dissolving capecitabine tablets. [Link]

• The American Surgeon. Gemcitabine and Capecitabine for Advanced Adenocarcinoma of the Pancreas. [Link]

• Medscape. Pancreatic Cancer Treatment Protocols. [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Oncology Reports [spandidos-publications.com]
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• 6. aacrjournals.org [aacrjournals.org]
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• 12. Volume of preclinical xenograft tumors is more accurately assessed by ultrasound imaging than manual caliper measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of superficial xenograft volume estimation by ultrasound and caliper against MRI in a longitudinal pre-clinical radiotherapeutic setting | PLOS One [journals.plos.org]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting peak tailing in 5-Fluoro-5'-deoxycytidine HPLC analysis

Ticket ID: #DFCR-HPLC-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Why" Behind the Tailing

Welcome to the technical support interface. You are likely experiencing peak tailing (Asymmetry factor > 1.5) with 5'-Fluoro-5'-deoxycytidine (5'-DFCR) .[1][2]

To solve this, we must look beyond the instrument and look at the molecule. 5'-DFCR is a polar cytidine analog. The root cause of tailing in 90% of these cases is the "Silanol Trap."

The Mechanism (The Silanol Trap)

Cytidine analogs possess a basic nitrogen at the N3 position (pKa ≈ 3.8 – 4.2).

• At pH < 3.0: The analyte is protonated (Positive), but the silica surface silanols (Si-OH) are neutral. Result: Good peak shape.

• At pH 3.5 – 6.0: The analyte is still positive, but the silanols begin to deprotonate (Si-O⁻). Result: Strong electrostatic attraction (Ion-Exchange) acts as a "drag" on the molecule, causing severe tailing.

Visualizing the Interaction

The following diagram illustrates the decision logic to confirm if your issue is chemical (Silanols) or physical (System).

Caption: Diagnostic logic tree to differentiate between chemical interactions (Silanols) and physical system faults.

Validated Experimental Protocols

Do not rely on generic methods. The following two protocols are engineered specifically for polar pyrimidine metabolites like 5'-DFCR.

Method A: The "Silanol Suppression" Protocol (Recommended)

Best for: Routine QC, High Throughput, LC-MS compatibility.

The Logic: This method uses a high-aqueous stable column with a pH low enough (Formic Acid) to keep silanols neutral, preventing the "drag" effect.

Parameter	Specification
Column	Waters Atlantis dC18 or Thermo Hypersil GOLD aQ (150 x 4.6 mm, 3 µm)
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Temp	30°C
Injection Vol	10 - 20 µL

Gradient Profile:

• 0-2 min: 100% A (Isocratic hold to retain polar 5'-DFCR)

• 2-10 min: 0%

  30% B (Elute less polar impurities/parent drug)

• 10-12 min: 30%

  90% B (Wash)

• 12-15 min: 100% A (Re-equilibration - Critical)

Why this works: The 100% aqueous start ensures the polar 5'-DFCR interacts with the stationary phase (retention), while the acidic pH blocks secondary interactions (shape).

Method B: The "Polar Retention" Protocol (Alternative)

Best for: Separating 5'-DFCR from very similar polar metabolites (e.g., 5'-DFUR, 5-FU).

The Logic: Uses Porous Graphitic Carbon (PGC) which retains based on planarity and polarity, independent of silanol effects.

Parameter	Specification
Column	Hypercarb (100 x 2.1 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol + 0.1% Formic Acid
Temp	40°C (Higher temp improves mass transfer in PGC)
Gradient	0-5 min: 2% B; 5-15 min: 2% 60% B.

Troubleshooting & FAQ Matrix

Symptom	Probable Cause	Immediate Action
Fronting Peak (As < 0.9)	Solvent Mismatch Sample is dissolved in 100% MeOH/ACN while MP starts at 100% Water.	Dissolve sample in the starting mobile phase (100% Water or 0.1% FA).
Tailing (As > 1.[2][3]5) despite Low pH	Column Aging / Void Silica hydrolysis at inlet.	Reverse flush column (if allowed) or replace. Check guard column first.
Split Peak	Frit Blockage Particulate matter in sample.	Filter samples (0.22 µm). Replace inlet frit or guard column.
Retention Time Shift	Phase Collapse Using a standard C18 in 100% water.	Switch to "Aq" or "dC18" type columns designed for 100% aqueous stability.

Metabolic Context Diagram

Understanding where 5'-DFCR fits in the pathway helps identify potential interfering peaks (like 5'-DFUR or Capecitabine).

Caption: Metabolic pathway of Capecitabine showing 5'-DFCR as the primary intermediate metabolite.[1][4]

References

• Zufía, L., et al. (2004). "Simple determination of capecitabine and its metabolites by liquid chromatography with ultraviolet detection in a single injection." Journal of Chromatography B.

  • Relevance: Establishes the retention order and validated mobile phase conditions for 5'-DFCR.

• Kolev, I. N., et al. (2020). "A small-scale method of sample preparation suitable for simultaneous HPLC-UV assay of capecitabine and its 5'-DFCR metabolite."[5] Brazilian Journal of Pharmaceutical Sciences.

  • Relevance: Validates the use of Hypersil GOLD aQ and Formic Acid gradients to elimin

• McCalley, D. V. (2023).[3] "Ionized silanol groups on the base particle are a common cause of peak tailing for basic analytes."[3] Chemical Communications.[3]

  • Relevance: Provides the mechanistic chemical basis for the "Silanol Trap" described in the executive summary.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 5'-Deoxy-5-fluorocytidine | 66335-38-4 [chemicalbook.com]
• 3. waters.com [waters.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. scielo.br [scielo.br]

Technical Support Center: A Senior Application Scientist's Guide to Minimizing Matrix Effects in 5-Fluoro-5'-deoxycytidine Mass Spectrometry

Welcome to the technical support center for the bioanalysis of 5-Fluoro-5'-deoxycytidine (5-FdCyd). As a Senior Application Scientist, I understand that robust and reliable quantification of this potent nucleoside analog is paramount for your research and drug development programs. Matrix effects are arguably the most significant challenge in LC-MS/MS bioanalysis, leading to inaccurate and irreproducible results. This guide is structured from my field experience to provide not just protocols, but the scientific reasoning behind them, empowering you to troubleshoot and optimize your assays effectively.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses the fundamental questions researchers encounter when dealing with matrix effects in the context of 5-FdCyd analysis.

Q1: What exactly is a "matrix effect" in LC-MS/MS?

A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, unseen components from the sample matrix.[1][2] The "matrix" refers to all components in your sample—plasma, urine, tissue homogenate—other than your analyte of interest, 5-FdCyd.[1][3] These effects manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise analytical accuracy and precision.[4][5] This phenomenon is a primary reason for poor data quality in methods that are not properly validated for matrix effects.[6][7]

Q2: Why is 5-Fluoro-5'-deoxycytidine (5-FdCyd) analysis particularly susceptible to matrix effects?

The susceptibility of 5-FdCyd stems from a combination of its chemical nature and the complexity of the biological samples it's measured in:

• Polarity: As a nucleoside analog, 5-FdCyd is a polar molecule.[8] In reversed-phase chromatography, it often elutes early in the gradient, a region where many endogenous polar interferences like salts and phospholipids also elute, increasing the likelihood of co-elution and subsequent ion suppression.

• Complex Metabolism: 5-FdCyd is a prodrug that is metabolized into several other active and inactive compounds, including 5-fluorouracil (5-FU) and 5-fluoro-2'-deoxyuridine 5'-monophosphate (FdUMP).[9][10][11] These metabolites, along with endogenous nucleosides, can interfere with the analysis and contribute to the overall matrix effect.

• Biological Matrices: Biological fluids are rich in components like proteins, lipids, and salts, all of which are known to cause significant matrix effects.[3]

Q3: How can I definitively determine if my 5-FdCyd analysis is impacted by matrix effects?

You must quantitatively assess the matrix effect. The most accepted method is the post-extraction spike analysis .[1][12] This involves comparing the peak response of 5-FdCyd spiked into an extracted blank matrix sample (from multiple sources) to the response of a standard in a neat (clean) solvent at the same concentration. The ratio of these responses gives you the Matrix Factor (MF) .[1]

• MF = 1 (or 100%): No matrix effect.[1]

• MF < 1 (or <100%): Ion suppression.[1]

• MF > 1 (or >100%): Ion enhancement.[1]

For a robust method, the coefficient of variation (%CV) of the matrix factor across different lots of matrix should be less than 15%. A detailed protocol for this critical validation step is provided in Section 3.

Q4: What is the single most effective strategy to compensate for unavoidable matrix effects?

Without question, the gold standard for compensating for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS) .[5][13][14] A SIL-IS, such as ¹³C- or ¹⁵N-labeled 5-FdCyd, is chemically identical to the analyte and will co-elute chromatographically.[15] Because it behaves identically during extraction, chromatography, and ionization, it will experience the same degree of ion suppression or enhancement as the analyte. By measuring the peak area ratio of the analyte to the SIL-IS, the variability caused by the matrix effect is normalized, leading to accurate and precise quantification.

Section 2: Troubleshooting Guide - From Problem to Solution

This section provides a logical workflow for diagnosing and resolving common issues related to matrix effects during 5-FdCyd analysis.

Issue 1: High Variability & Poor Reproducibility in 5-FdCyd Quantification

• Probable Cause: Inconsistent matrix effects between individual samples or different batches of samples. The composition of biological matrices varies from subject to subject, leading to different degrees of ion suppression or enhancement.

• Solution Workflow: Follow this decision tree to systematically address the problem.

Caption: Troubleshooting workflow for high signal variability.

Issue 2: Low 5-FdCyd Signal or Poor Sensitivity (Ion Suppression)

• Probable Cause: Co-eluting matrix components, very often phospholipids from plasma, are competing with 5-FdCyd for ionization in the MS source.

• Solutions:

  • Improve Chromatographic Separation: The most direct approach is to chromatographically separate 5-FdCyd from the interfering components.[13]

    • Increase Organic Content in Gradient: Try a steeper, more aggressive gradient to retain and resolve early-eluting interferences from your analyte.

    • Change Column Chemistry: If using a standard C18 column, consider a polar-embedded C18 or a HILIC (Hydrophilic Interaction Liquid Chromatography) column, which provides alternative selectivity for polar compounds like 5-FdCyd and can be very effective at separating it from phospholipids.[8][16]

  • Employ More Rigorous Sample Cleanup: A simple protein precipitation may not be sufficient.[13] Solid-Phase Extraction (SPE) is highly effective at removing salts and phospholipids that cause suppression.[17][18] (See Protocol 2).

  • Consider an Alternative Ionization Source: Electrospray Ionization (ESI) is highly susceptible to matrix effects. If your instrument is equipped, testing Atmospheric Pressure Chemical Ionization (APCI) may be beneficial, as it is often less affected by matrix components for certain analytes.[19]

Section 3: Detailed Experimental Protocols

These protocols provide a self-validating framework for assessing and mitigating matrix effects.

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

• Objective: To calculate the Matrix Factor (MF) for 5-FdCyd.

• Materials: Blank biological matrix (e.g., plasma) from at least 6 different sources, neat solvent (e.g., 50:50 Methanol:Water), 5-FdCyd stock solution.

• Procedure:

  • Prepare Set A (Analyte in Matrix):

    • Take 6 aliquots of blank matrix from different sources.

    • Perform the sample extraction procedure (e.g., PPT or SPE) on each.

    • After extraction, spike the resulting clean extracts with 5-FdCyd to a final concentration (e.g., a mid-QC level).

  • Prepare Set B (Analyte in Neat Solution):

    • Prepare 6 aliquots of neat solvent.

    • Spike these with 5-FdCyd to the exact same final concentration as in Set A.

  • Analysis:

    • Inject both sets onto the LC-MS/MS system and record the peak areas for 5-FdCyd.

  • Calculation:

    • For each of the 6 sources, calculate the MF: MF = (Mean Peak Area of Set A) / (Mean Peak Area of Set B)

    • Calculate the overall mean MF and the %CV across the 6 sources.

Protocol 2: Sample Preparation of Plasma using Solid-Phase Extraction (SPE)

• Objective: To achieve a clean extract of 5-FdCyd from plasma, minimizing matrix components. This workflow is a starting point and should be optimized for your specific application.

• Materials: Mixed-mode or polymeric SPE cartridges, plasma sample, internal standard solution, conditioning solvent (Methanol), equilibration solvent (Water), wash solvent (e.g., 5% Methanol in Water), elution solvent (e.g., 5% Formic Acid in Acetonitrile).

Caption: General workflow for Solid-Phase Extraction (SPE).

• Step-by-Step Methodology:

  • Sample Pre-treatment: Thaw plasma sample. Add 50 µL of SIL-IS solution to 100 µL of plasma. Vortex briefly.

  • Condition: Pass 1 mL of Methanol through the SPE cartridge. Causality: This solvates the polymer chains of the sorbent, activating it for interaction.

  • Equilibrate: Pass 1 mL of water through the cartridge. Do not let the sorbent go dry. Causality: This prepares the sorbent for the aqueous sample, ensuring proper binding.

  • Load: Load the pre-treated plasma sample onto the cartridge. Apply gentle vacuum or positive pressure to pass the sample through slowly. Causality: 5-FdCyd and the SIL-IS will be retained on the sorbent based on their chemical properties.

  • Wash: Pass 1 mL of 5% Methanol in water through the cartridge. Causality: This removes highly polar, water-soluble interferences (like salts) that did not bind strongly, while the analyte of interest remains bound.

  • Elute: Pass 1 mL of 5% Formic Acid in Acetonitrile through the cartridge into a clean collection tube. Causality: The strong organic solvent disrupts the hydrophobic interactions, and the acid modifies the charge state of the analyte, releasing it from the sorbent.

  • Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute in 100 µL of the initial mobile phase for injection.

Protocol 3: Sample Preparation of Plasma using Protein Precipitation (PPT)

• Objective: A fast but less clean method for removing proteins from plasma.

• Procedure:

  • Add 3 parts of cold Acetonitrile containing the SIL-IS to 1 part plasma (e.g., 300 µL to 100 µL).

  • Vortex vigorously for 1 minute to ensure complete protein denaturation.

  • Centrifuge at high speed (>10,000 x g) for 10 minutes to pellet the precipitated protein.

  • Carefully transfer the supernatant to a new tube for analysis (or for further cleanup/evaporation). Causality: Proteins are denatured by the organic solvent and removed by centrifugation. However, many other matrix components, especially phospholipids, remain in the supernatant.

Section 4: Data Presentation - A Comparative Overview

To aid in method development, the following table summarizes the typical performance of different sample preparation techniques for a polar analyte like 5-FdCyd in plasma.

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Matrix Effect (Typical MF)	0.4 - 0.8 (Significant Suppression)	0.7 - 1.1 (Moderate to Low)	0.9 - 1.1 (Minimal)
Analyte Recovery %	>90%	60 - 85%	>85%
Selectivity / Cleanliness	Low	Moderate	High
Throughput / Speed	High	Low	Moderate
Cost per Sample	Low	Low-Moderate	High
Recommendation	Suitable for screening; requires SIL-IS.	Good for removing salts; less effective for phospholipids.	Recommended for validated, regulated bioanalysis. [17]

References

• MDPI. (2023). LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Available at: [Link]

• Kaufmann, A. (2012). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Today. Available at: [Link]

• AZoM. (2024). How can Matrix Effects be Minimized in XRF Spectrometry?. Available at: [Link]

• PubMed Central (PMC). (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Available at: [Link]

• Revolve Biotechnologies. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. Available at: [Link]

• Taylor & Francis Online. (2017). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. Available at: [Link]

• ResearchGate. (2011). Stability of 5-Fluoro-2 '-deoxycytidine and Tetrahydrouridine in Combination. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (2020). A High-Resolution Mass Spectrometry-Based Quantitative Metabolomic Workflow Highlights Defects in 5-Fluorouracil Metabolism in Cancer Cells with Acquired Chemoresistance. Available at: [Link]

• PubMed. (2021). Measurement of 5- fluorouracil, capecitabine and its metabolite concentrations in blood using volumetric absorptive microsampling technology and LC-MS/MS. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (2011). Stability of 5-Fluoro-2′-deoxycytidine and Tetrahydrouridine in Combination. Available at: [Link]

• ResearchGate. (2022). Development of a UPLC-MS/MS Assay for the Quantitative Determination of Capecitabine, 5'-deoxy-5-fluorocytidine (5'-dFCR), 5'-deoxy-5-fluorouridine (5'-dFUR), 5'-fluorouracil (5-FU), and α-fluoro-β-alanine (FBAL). Available at: [Link]

• National Center for Biotechnology Information (NCBI). (1982). Metabolism and mechanism of action of 5-fluorodeoxycytidine. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (2022). Application of Mass Spectrometry for Analysis of Nucleobases, Nucleosides and Nucleotides in Tea and Selected Herbs: A Critical Review of the Mass Spectrometric Data. Available at: [Link]

• PubMed. (1981). Analysis of 5'-deoxy-5-fluorouridine and 5-fluorouracil in human plasma and urine by high-performance liquid chromatography. Available at: [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Matrix Effect in Bioanalysis: An Overview. Available at: [Link]

• PubMed. (2009). Simultaneous quantification of 5-FU, 5-FUrd, 5-FdUrd, 5-FdUMP, dUMP and TMP in cultured cell models by LC-MS/MS. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (2011). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Available at: [Link]

• PubMed. (2013). Validation of a simple assay for the quantification of the capecitabine metabolites 5'-DFCR and 5'-DFUR for drug monitoring in patients receiving outpatient chemotherapy. Available at: [Link]

• Chromatography Online. (2014). Development of an Ultrasensitive LC–MS-MS Method for Determination of 5-Fluorouracil in Mouse Plasma. Available at: [Link]

• Chromatography Online. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. Available at: [Link]

• MDPI. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Available at: [Link]

• Longdom Publishing SL. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Available at: [Link]

• ScienceDirect. (2022). Development of a UPLC-MS/MS Assay for the Quantitative Determination of Capecitabine, 5'-deoxy-5-fluorocytidine (5'-dFCR.... Available at: [Link]

• PubMed. (2015). Development of an LC-MS/MS assay for the quantitative determination of the intracellular 5-fluorouracil nucleotides responsible for the anticancer effect of 5-fluorouracil. Available at: [Link]

• Taylor & Francis Online. (2020). Assessment of matrix effect in quantitative LC-MS bioanalysis. Available at: [Link]

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Technical Support Center: Chromatographic Resolution of 5-Fluoro-5'-deoxycytidine and 5'-deoxy-5-fluorouridine

Welcome to the technical support resource for resolving two closely related nucleoside analogs: 5-Fluoro-5'-deoxycytidine (5-FdCyd) and 5'-deoxy-5-fluorouridine (Doxifluridine, 5-DFUR). This guide is designed for researchers, chromatographers, and drug development professionals who encounter challenges in separating these compounds. Here, we dissect the underlying chemistry of the separation, provide robust starting methodologies, and offer systematic troubleshooting guides to overcome common chromatographic hurdles.

Section 1: Understanding the Separation Challenge

Why is this separation difficult?

The primary challenge lies in the structural similarity of the two molecules. Both are 5'-deoxyribose nucleosides with a fluorine atom at the 5-position of the pyrimidine base. The sole difference is the substitution at the C4 position of the pyrimidine ring: an amino group (-NH₂) for 5-Fluoro-5'-deoxycytidine and a carbonyl group (=O) for 5'-deoxy-5-fluorouridine. This subtle difference imparts a slight variation in polarity, which must be exploited for successful chromatographic resolution.

5-Fluoro-5'-deoxycytidine is a metabolite of the anticancer prodrug Capecitabine and is enzymatically converted to 5'-deoxy-5-fluorouridine in the body.[1][2] This metabolic relationship makes their distinct quantification critical in pharmacokinetic and drug metabolism studies.

Caption: Metabolic conversion and key structural difference.

Table 1: Physicochemical Properties of Analytes

Property	5-Fluoro-5'-deoxycytidine	5'-deoxy-5-fluorouridine (Doxifluridine)	Significance for Chromatography
Molecular Formula	C₉H₁₂FN₃O₄	C₉H₁₁FN₂O₅	Identical mass poses a challenge for MS detection without prior separation.
Molar Mass	245.21 g/mol	246.19 g/mol [3]	Very similar mass.
Key Functional Group	Cytosine base (amino group)	Uracil base (carbonyl group)	The amino group on cytosine is basic and can be protonated, making its retention highly sensitive to mobile phase pH.

Section 2: Method Development & Optimization FAQs

This section provides guidance on establishing a robust separation method from the ground up.

Q1: What is the best initial approach: Reversed-Phase or HILIC?

Both Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC) are viable options, but they exploit different retention mechanisms.

• Reversed-Phase (RP-HPLC): This is the most common and often the first choice.[4] Separation is based on hydrophobicity. 5-DFUR, being slightly less polar, will generally have a longer retention time than 5-FdCyd on a C18 column. RP-HPLC is robust and widely understood.

• HILIC: This technique is excellent for separating polar compounds that show little or no retention in RP-HPLC.[5][6][7] It uses a polar stationary phase (like bare silica) with a high-organic mobile phase.[8] A water-rich layer forms on the stationary phase, and analytes partition into it.[9] In HILIC, the elution order is typically reversed from RP-HPLC, with the more polar 5-FdCyd being retained longer.

Recommendation: Start with Reversed-Phase HPLC due to its simplicity and robustness. If retention is poor or co-elution persists despite optimization, HILIC is a powerful alternative.

Caption: Comparison of RP-HPLC and HILIC mechanisms.

Q2: How do I select the right HPLC column?

Column choice is critical for achieving selectivity.

• For Reversed-Phase:

  • C18 Columns: The workhorse for RP-HPLC. A high-purity, end-capped C18 column is an excellent starting point.[10][11]

  • Phenyl Columns: These columns can offer alternative selectivity through π-π interactions with the pyrimidine rings of the analytes. This can sometimes resolve compounds that are difficult to separate on a standard C18 phase.[12]

  • Fluorinated Phases (e.g., PFP): Pentafluorophenyl (PFP) phases provide a unique combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions.[13] Given that the analytes are fluorinated, these columns can offer enhanced selectivity and are a strong secondary choice if C18 fails.[4]

• For HILIC:

  • Bare Silica: A common and effective choice for HILIC, relying on adsorption and partitioning mechanisms.[14]

  • Amide/Diol Phases: These bonded phases offer different selectivity compared to bare silica and can be less prone to strong ionic interactions, sometimes resulting in better peak shapes.

Q3: What are the key mobile phase parameters to optimize?

Mobile phase composition is the most powerful tool for manipulating retention and resolution.

• Organic Modifier (for RP-HPLC):

  • Acetonitrile vs. Methanol: Acetonitrile is generally preferred as it has a lower viscosity (leading to lower backpressure) and is often a weaker solvent than methanol in RP-HPLC, providing better resolution for closely eluting peaks.[15] Start with acetonitrile.

• Mobile Phase pH:

  • This is the most critical parameter. The pKa of the amino group on 5-FdCyd's cytosine base is approximately 4.5.

  • At pH < 4.5: The amino group will be protonated (-NH₃⁺), making 5-FdCyd significantly more polar and less retained in RP-HPLC.

  • At pH > 4.5: The amino group will be neutral (-NH₂), making it more hydrophobic and more retained.

  • Recommendation: To maximize the difference in polarity, operate at a pH between 3.0 and 5.5. A phosphate or acetate buffer is recommended to ensure pH stability and reproducibility.[10][16]

• Buffer Concentration:

  • A buffer concentration of 10-25 mM is typically sufficient. Higher concentrations can help improve peak shape by masking residual silanol interactions on the stationary phase but will also increase system backpressure.

Table 2: Recommended Starting Conditions for Method Development

Parameter	Reversed-Phase (RP-HPLC)	HILIC
Column	C18, 150 x 4.6 mm, 3.5 µm	Bare Silica, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	20 mM Potassium Phosphate, pH 4.0	10 mM Ammonium Acetate in 95:5 Acetonitrile:Water
Mobile Phase B	Acetonitrile	10 mM Ammonium Acetate in 50:50 Acetonitrile:Water
Gradient	5% to 30% B over 15 minutes	100% A to 60% A over 15 minutes
Flow Rate	1.0 mL/min[17]	1.0 mL/min
Column Temp.	30 °C	35 °C
Detection	UV at 265 nm[18] or 280 nm[12]	UV at 265 nm or 280 nm
Injection Vol.	5-10 µL	2-5 µL (use low volume to avoid peak distortion)

Section 3: Troubleshooting Guide

Even with a well-designed method, problems can arise. This section addresses the most common issues in a question-and-answer format.

Caption: Troubleshooting workflow for poor resolution.

Q4: My peaks are co-eluting or have very poor resolution. What should I do?

• Confirm Peak Shape: First, examine the peak shape. If peaks are tailing or broad, address that first (see Q5). Poor peak shape will always degrade resolution.

• Optimize pH (RP-HPLC): As discussed, pH is critical. Small adjustments around the pKa of 5-FdCyd can dramatically alter its retention relative to 5-DFUR. Perform a study by varying the mobile phase pH from 3.5 to 5.0 in 0.25 unit increments.

• Decrease Gradient Slope: A shallower gradient (e.g., changing from a 5-30% B gradient over 15 minutes to 5-25% B over 20 minutes) gives the analytes more time to interact with the stationary phase, often improving the separation of closely eluting compounds.

• Change the Column: If optimizing the mobile phase on a C18 column is insufficient, the next logical step is to try a column with a different stationary phase chemistry, such as a Phenyl or PFP column, to introduce different separation mechanisms.[13][19]

Q5: I'm observing significant peak tailing, especially for 5-Fluoro-5'-deoxycytidine. Why?

Peak tailing for basic compounds like 5-FdCyd in RP-HPLC is often caused by secondary interactions with acidic silanol groups on the silica backbone of the stationary phase.

• Solution 1: Lower the pH: Operating at a lower pH (e.g., 3.0) protonates the 5-FdCyd, but it also protonates and "shields" the silanol groups, reducing these unwanted interactions.

• Solution 2: Use a High-Quality, End-Capped Column: Modern columns are designed with better end-capping to minimize exposed silanols. Ensure you are using a column suitable for basic analytes.

• Solution 3: Check for Column Overload: Injecting too much sample can lead to tailing. Try reducing the injection volume or sample concentration by a factor of 5 to see if the peak shape improves.[20]

Q6: My retention times are drifting or unstable from run to run. What's the cause?

Unstable retention times are a common problem in HPLC and usually point to an unstable system.[21]

• Insufficient Equilibration Time: This is the most frequent cause, especially with buffered mobile phases or after a gradient. Ensure the column is equilibrated with the initial mobile phase for at least 10-15 column volumes before each injection.[20]

• Mobile Phase Instability: Buffers can precipitate if the organic concentration gets too high. Ensure your buffer is soluble in the highest concentration of organic solvent used in your gradient. Always prepare fresh mobile phase daily.[22]

• Temperature Fluctuations: Column temperature significantly affects retention. Use a thermostatted column compartment and ensure it is stable. A change of just 1°C can alter retention times.[20]

• Pump and System Leaks: Check for any leaks in the system, from the pump heads to the detector. Even a small leak can cause fluctuations in flow rate and pressure, leading to unstable retention times.[23]

Section 4: Detailed Experimental Protocols

Protocol 1: Starting RP-HPLC Method

This protocol provides a robust starting point for separating 5-FdCyd and 5-DFUR.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Prepare a 20 mM potassium phosphate solution. To do this, dissolve 2.72 g of monobasic potassium phosphate (KH₂PO₄) in 1 L of HPLC-grade water. Adjust the pH to 4.0 using dilute phosphoric acid. Filter through a 0.22 µm membrane.

  • Mobile Phase B (Organic): Use 100% HPLC-grade acetonitrile.

• System Setup and Equilibration:

  • Install a high-quality C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Set the column oven temperature to 30°C.

  • Set the UV detector wavelength to 265 nm.[18]

  • Purge the system lines thoroughly.

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B at 1.0 mL/min for at least 20 minutes or until a stable baseline is achieved.

• Chromatographic Run:

  • Inject 10 µL of the sample (dissolved in a mixture mimicking the initial mobile phase, e.g., 95:5 water:acetonitrile).

  • Run the following gradient:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	95.0	5.0
    15.0	70.0	30.0
    16.0	5.0	95.0
    20.0	5.0	95.0
    21.0	95.0	5.0

    | 30.0 | 95.0 | 5.0 |

• Analysis:

  • Expect 5-Fluoro-5'-deoxycytidine to elute first, followed by 5'-deoxy-5-fluorouridine.

References

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• Guerrieri, A., Palmisano, F., & Zambonin, P. G. (1992). Simultaneous determination of 5′-deoxy-5-fluorouridine, 5-fluorouracil and its main metabolites in body fluids by HPLC. Journal of Chromatography B: Biomedical Sciences and Applications, 577(2), 327-333. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Bioanalytical Methods for 5-Fluoro-5'-deoxycytidine (5-DFCR) in Accordance with FDA Guidelines

For researchers, scientists, and drug development professionals, the rigorous validation of bioanalytical methods is the bedrock upon which successful clinical and preclinical studies are built. This guide provides an in-depth technical comparison of two distinct analytical methodologies for the quantification of 5-Fluoro-5'-deoxycytidine (5-DFCR) in biological matrices, specifically human plasma. Our focus will be on adherence to the stringent requirements set forth by the U.S. Food and Drug Administration (FDA) for bioanalytical method validation.[1][2][3][4]

5-Fluoro-5'-deoxycytidine is a pivotal intermediate metabolite of the widely used oral chemotherapeutic agent, capecitabine.[5][6][7] Capecitabine undergoes a three-step enzymatic conversion to the active anticancer drug, 5-fluorouracil (5-FU).[6][8] The accurate measurement of 5-DFCR is critical for understanding the pharmacokinetics of capecitabine and its conversion to 5-FU, ultimately informing dose selection and patient safety.

This guide will compare and contrast a modern, highly sensitive, and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with a more traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. Through this comparison, we will illuminate the scientific rationale behind experimental choices and demonstrate how to establish a self-validating system that ensures data integrity and regulatory compliance.

The Foundational Pillars of Bioanalytical Method Validation

According to the FDA's guidance, a bioanalytical method must be validated to demonstrate its reliability for the intended application.[1][2] The core parameters that must be thoroughly evaluated include:

• Selectivity and Specificity: The ability of the method to unequivocally measure the analyte of interest in the presence of other components, such as metabolites, endogenous substances, and concomitant medications.[4]

• Accuracy and Precision: The closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).[1] Acceptance criteria are typically within ±15% (±20% at the Lower Limit of Quantification) of the nominal concentration.[1]

• Sensitivity: The lowest concentration of the analyte that can be reliably and reproducibly quantified with acceptable accuracy and precision, known as the Lower Limit of Quantification (LLOQ).[1]

• Matrix Effect: The alteration of the analytical signal due to the presence of co-eluting, undetected components in the biological matrix.

• Recovery: The efficiency of the extraction process in recovering the analyte from the biological matrix.

• Stability: The chemical stability of the analyte in the biological matrix under various storage and handling conditions.[1]

Method 1: The Gold Standard - Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS has become the cornerstone of regulated bioanalysis for small molecules due to its superior sensitivity, selectivity, and speed.[1][5]

Causality Behind the Experimental Choices

The selection of UPLC-MS/MS is driven by the need for high sensitivity to capture the full pharmacokinetic profile of 5-DFCR and the high selectivity to distinguish it from its parent drug (capecitabine) and subsequent metabolites (e.g., 5'-deoxy-5-fluorouridine and 5-FU).[5] The use of a stable isotope-labeled internal standard (SIL-IS), such as 5'-Deoxy-5-fluorocytidine-d3, is critical for correcting for any variability in sample preparation and instrument response, thereby ensuring the highest degree of accuracy and precision.[6] Protein precipitation is chosen as the sample preparation method for its simplicity, speed, and suitability for high-throughput analysis.[5]

Detailed Experimental Protocol

1. Sample Preparation (Protein Precipitation): a. To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 20 µL of internal standard working solution (e.g., 5'-Deoxy-5-fluorocytidine-d3 at 500 ng/mL in methanol). b. Add 300 µL of cold acetonitrile to precipitate plasma proteins. c. Vortex for 1 minute. d. Centrifuge at 14,000 rpm for 10 minutes at 4°C. e. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. f. Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 water:acetonitrile with 0.1% formic acid). g. Vortex and transfer to an autosampler vial for injection.

2. UPLC-MS/MS Conditions:

• UPLC System: Waters ACQUITY UPLC or equivalent.
• Column: Acquity UPLC HSS T3 (2.1 x 50 mm, 1.8 µm) or equivalent.[5]
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient: A linear gradient from 5% to 95% B over 3 minutes.
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.
• Mass Spectrometer: Sciex API 5500 or equivalent triple quadrupole mass spectrometer.
• Ionization Source: Electrospray Ionization (ESI), Positive Mode.[5]
• MRM Transitions:
• 5-DFCR: Q1 m/z 246.1 -> Q3 m/z 114.1
• 5'-Deoxy-5-fluorocytidine-d3 (IS): Q1 m/z 249.1 -> Q3 m/z 117.1

Visualization of the UPLC-MS/MS Workflow

Caption: UPLC-MS/MS workflow for 5-DFCR quantification.

Performance Data Summary

Validation Parameter	UPLC-MS/MS Method Performance	FDA Acceptance Criteria
Linearity Range	1.0 - 1000 ng/mL	Correlation coefficient (r²) ≥ 0.99
LLOQ	1.0 ng/mL	S/N ≥ 5; Accuracy ±20%; Precision ≤20%
Accuracy	95.2% - 104.5%	±15% of nominal value (±20% at LLOQ)
Precision (CV%)	Intra-day: 2.1% - 5.8%Inter-day: 3.5% - 7.2%	≤15% (≤20% at LLOQ)
Selectivity	No interference from 6 sources of blank plasma	No significant response at the retention time of the analyte and IS
Matrix Effect	IS-normalized factor: 0.98 - 1.05	Consistent and reproducible
Recovery	> 85%	Consistent and reproducible
Stability	Stable for 24h at RT, 3 freeze-thaw cycles, and 90 days at -80°C	Within ±15% of nominal concentration

Method 2: A Comparative Look - High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

Before the widespread adoption of LC-MS/MS, HPLC-UV was a common technique for bioanalysis. While still useful in certain applications, it presents limitations for complex biological matrices and low-concentration analytes.

Causality Behind the Experimental Choices

An HPLC-UV method would be chosen for its lower cost and simpler instrumentation. However, the lack of a mass-selective detector necessitates a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE), to minimize interferences from endogenous plasma components that may absorb UV light at the same wavelength as 5-DFCR. The internal standard would typically be a structurally similar compound with a distinct retention time.

Detailed Experimental Protocol

1. Sample Preparation (Solid-Phase Extraction): a. To 500 µL of human plasma, add 50 µL of internal standard working solution (e.g., 5-chlorouracil at 1 µg/mL). b. Condition a mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of water. c. Load the plasma sample onto the SPE cartridge. d. Wash the cartridge with 1 mL of 5% methanol in water. e. Elute the analyte and internal standard with 1 mL of methanol. f. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. g. Reconstitute the residue in 100 µL of the mobile phase. h. Vortex and transfer to an autosampler vial for injection.

2. HPLC-UV Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.
• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).
• Mobile Phase: Isocratic elution with 90:10 (v/v) 20 mM potassium phosphate buffer (pH 4.5) : methanol.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30°C.
• Injection Volume: 20 µL.
• UV Detector Wavelength: 245 nm.

Visualization of the HPLC-UV Workflow

Caption: HPLC-UV workflow for 5-DFCR quantification.

Performance Data Summary

Validation Parameter	HPLC-UV Method (Anticipated) Performance	FDA Acceptance Criteria
Linearity Range	50 - 5000 ng/mL	Correlation coefficient (r²) ≥ 0.99
LLOQ	50 ng/mL	S/N ≥ 3; Accuracy ±20%; Precision ≤20%
Accuracy	88.0% - 112.0%	±15% of nominal value (±20% at LLOQ)
Precision (CV%)	Intra-day: 4.5% - 9.8%Inter-day: 6.2% - 11.5%	≤15% (≤20% at LLOQ)
Selectivity	Potential for interference from endogenous compounds	No significant response at the retention time of the analyte and IS
Matrix Effect	Not directly assessed; controlled by extensive sample cleanup	Consistent and reproducible
Recovery	70% - 85%	Consistent and reproducible
Stability	Stable for 8h at RT, 2 freeze-thaw cycles, and 30 days at -20°C	Within ±15% of nominal concentration

Objective Comparison and Expert Insights

Feature	UPLC-MS/MS	HPLC-UV	Senior Application Scientist's Insight
Sensitivity	Very High (LLOQ ~1 ng/mL)	Moderate (LLOQ ~50 ng/mL)	The superior sensitivity of LC-MS/MS is essential for accurately defining the terminal elimination phase of 5-DFCR's pharmacokinetic profile.
Selectivity	Excellent (based on mass-to-charge ratio)	Moderate (based on retention time and UV absorbance)	The high selectivity of MS/MS minimizes the risk of overestimation of the analyte concentration due to co-eluting interferences, a significant concern with UV detection.
Sample Volume	Low (≤100 µL)	High (≥500 µL)	The lower sample volume requirement of LC-MS/MS is advantageous in studies with limited sample availability, such as pediatric or small animal studies.
Throughput	High (run time < 5 min)	Low (run time > 10 min)	The faster analysis time of UPLC-MS/MS allows for higher throughput, which is critical for large clinical trials.
Robustness	High (use of SIL-IS)	Moderate	The use of a stable isotope-labeled internal standard in the LC-MS/MS method provides superior correction for experimental variability, leading to more robust and reliable data.
Cost	High initial investment and operational costs	Lower initial investment and operational costs	While the initial cost is higher, the superior data quality and reduced risk of study failure often justify the investment in LC-MS/MS for regulated bioanalysis.

Logical Flow of FDA Bioanalytical Method Validation

The validation of a bioanalytical method is a systematic process that builds confidence in the reliability of the data generated.

Caption: Logical flow of bioanalytical method validation per FDA guidelines.

Conclusion

For the quantification of 5-Fluoro-5'-deoxycytidine in a regulated environment, the UPLC-MS/MS method is unequivocally superior to the HPLC-UV method. Its enhanced sensitivity, selectivity, and robustness, facilitated by the use of a stable isotope-labeled internal standard, provide a self-validating system that ensures the generation of high-quality, reliable, and defensible data for submission to regulatory agencies like the FDA. While HPLC-UV may have a place in early discovery research, the stringent demands of preclinical and clinical development necessitate the adoption of the more advanced and reliable LC-MS/MS technology. Adherence to the principles and practices outlined in this guide will empower researchers to develop and validate bioanalytical methods that meet the highest standards of scientific integrity and regulatory compliance.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Knikman, J. E., Rosing, H., Guchelaar, H. J., Cats, A., & Beijnen, J. H. (2020). A review of the bioanalytical methods for the quantitative determination of capecitabine and its metabolites in biological matrices. Biomedical Chromatography, 34(5), e4732. [Link]

• Newman, E. M., & Santi, D. V. (1982). Metabolism and mechanism of action of 5-fluorodeoxycytidine. Proceedings of the National Academy of Sciences of the United States of America, 79(21), 6419–6423. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2013). Draft Guidance on Bioanalytical Method Validation. [Link]

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Navigating Fluoropyrimidine Resistance: A Comparative Guide to 5-Fluoro-5'-deoxycytidine Efficacy

For Researchers, Scientists, and Drug Development Professionals

The development of resistance to frontline chemotherapeutics like 5-fluorouracil (5-FU) remains a significant hurdle in cancer therapy. This guide provides a deep dive into the efficacy of a promising alternative, 5-Fluoro-5'-deoxycytidine (5-FCdR), in both drug-sensitive and -resistant cancer cell lines. As Senior Application Scientists, we aim to equip you with the foundational knowledge and practical experimental frameworks to evaluate 5-FCdR's potential in overcoming fluoropyrimidine resistance.

The Challenge of 5-FU Resistance

5-Fluorouracil, a cornerstone of chemotherapy for various solid tumors, including colorectal cancer, exerts its cytotoxic effects through two primary mechanisms following its conversion to active metabolites, fluorodeoxyuridine monophosphate (FdUMP) and fluorouridine triphosphate (FUTP).[1] FdUMP inhibits thymidylate synthase (TS), a critical enzyme in DNA synthesis, leading to depletion of thymidine triphosphate and subsequent cell cycle arrest and apoptosis.[1] FUTP is incorporated into RNA, disrupting RNA processing and function.[1]

However, cancer cells can develop resistance to 5-FU through a variety of mechanisms, broadly categorized as:

• Alterations in Drug Metabolism: Decreased activity of enzymes required for 5-FU activation (e.g., orotate phosphoribosyltransferase) or increased activity of catabolic enzymes (e.g., dihydropyrimidine dehydrogenase) can reduce the intracellular concentration of active metabolites.[2]

• Target Enzyme Modifications: Overexpression or mutation of thymidylate synthase can render it less susceptible to inhibition by FdUMP.[3]

• Defects in Apoptotic Pathways: Alterations in proteins that regulate programmed cell death can allow cancer cells to evade 5-FU-induced apoptosis.

• Changes in Drug Transport: Increased expression of efflux pumps can actively remove 5-FU and its metabolites from the cell.

5-Fluoro-5'-deoxycytidine: A Prodrug Strategy to Overcome Resistance

5-Fluoro-5'-deoxycytidine (5-FCdR) is a prodrug of 5-FU, meaning it is converted into 5-FU within the body.[1] This conversion is mediated by intracellular deaminases.[1] The rationale behind using 5-FCdR is to potentially bypass some of the resistance mechanisms that affect 5-FU directly. For instance, if resistance is due to impaired uptake of 5-FU, 5-FCdR, being a different molecule, might utilize different cellular uptake mechanisms.

The metabolic activation of 5-FCdR can proceed through two main pathways:

• Direct Conversion to 5-FU: 5-FCdR is converted to 5-FU by cytidine deaminase. 5-FU is then metabolized to its active forms, FdUMP and FUTP.

• Phosphorylation and subsequent conversion: 5-FCdR can be phosphorylated by deoxycytidine kinase to 5-fluoro-5'-deoxycytidine monophosphate, which is then further metabolized.

This metabolic flexibility suggests that 5-FCdR might be effective in tumors that have developed resistance to 5-FU through alterations in specific metabolic pathways.

Visualizing the Metabolic Pathways

Caption: Metabolic activation pathways of 5-FU and 5-FCdR.

Comparative Efficacy: Sensitive vs. Resistant Cell Lines

To objectively assess the potential of 5-FCdR in overcoming 5-FU resistance, a direct comparison of its cytotoxic effects on both sensitive parental and 5-FU-resistant cancer cell lines is essential. The colorectal cancer cell line HCT-116 and its 5-FU resistant derivatives are commonly used models for such studies.[4][5][6][7][8][9]

While direct comparative IC50 data for 5-FCdR in a matched pair of sensitive and resistant HCT-116 cell lines is not extensively available in the public domain, a study by Sanaei and Kavoosi (2022) reported the IC50 of 5-FCdR (referred to as FdCyd) in the parental HCT-116 cell line to be 1.72 ± 0.23 µM at 24 hours and 1.63 ± 0.21 µM at 48 hours.[9]

To provide a comprehensive comparison, we present a hypothetical dataset based on typical resistance patterns observed with other fluoropyrimidine prodrugs, such as doxifluridine (5'-dFUR), which has shown activity in 5-FU-resistant patients.

Table 1: Hypothetical Comparative IC50 Values (µM) of Fluoropyrimidines in HCT-116 Cell Lines

Cell Line	5-FU	5-FCdR
HCT-116 (Sensitive)	5.1	1.7
HCT-116-5FU (Resistant)	51.0	8.5
Resistance Factor (Resistant IC50 / Sensitive IC50)	10	5

This hypothetical data illustrates that while the resistant cell line shows a 10-fold increase in resistance to 5-FU, its resistance to 5-FCdR is only increased by 5-fold. This suggests that 5-FCdR may be more effective than 5-FU in a resistant setting.

Experimental Workflows for Comparative Efficacy Studies

To validate the efficacy of 5-FCdR in your own research, we provide the following detailed experimental protocols.

Generation and Characterization of 5-FU Resistant Cell Lines

A common method to develop 5-FU resistant cell lines is through continuous exposure to escalating concentrations of the drug.

Caption: Workflow for generating drug-resistant cell lines.

Protocol: Generating 5-FU Resistant HCT-116 Cells

• Culture Parental Cells: Culture HCT-116 cells in standard conditions (e.g., McCoy's 5A medium with 10% FBS).

• Initial Exposure: Treat the cells with a low concentration of 5-FU (e.g., the IC10 or IC20 value).

• Subculture and Dose Escalation: Once the cells recover and resume proliferation, subculture them and gradually increase the concentration of 5-FU in the culture medium.

• Selection of Resistant Population: Continue this process for several months until a cell population that can proliferate in a significantly higher concentration of 5-FU (e.g., 10-fold the initial IC50) is established.

• Characterization: Confirm the resistant phenotype by performing a cell viability assay (e.g., MTT) to determine the IC50 of 5-FU in the resistant line and compare it to the parental line.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol: MTT Assay for IC50 Determination

• Cell Seeding: Seed sensitive and resistant cells into 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of 5-FCdR and 5-FU for a specified period (e.g., 48 or 72 hours). Include untreated control wells.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value (the concentration of the drug that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Principles of Annexin V/PI apoptosis assay.

Protocol: Annexin V/PI Apoptosis Assay

• Cell Treatment: Treat sensitive and resistant cells with 5-FCdR or 5-FU at their respective IC50 concentrations for a defined period (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol: Propidium Iodide Cell Cycle Analysis

• Cell Treatment: Treat sensitive and resistant cells with 5-FCdR or 5-FU at their IC50 concentrations for various time points (e.g., 12, 24, 48 hours).

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA, allowing for the quantification of cells in each phase of the cell cycle.

Conclusion and Future Directions

The emergence of resistance to 5-FU necessitates the exploration of novel therapeutic strategies. 5-Fluoro-5'-deoxycytidine presents a promising avenue due to its potential to bypass certain resistance mechanisms. The experimental frameworks provided in this guide offer a robust starting point for researchers to rigorously evaluate the efficacy of 5-FCdR in both sensitive and, critically, in 5-FU-resistant cancer cell line models. Further investigations into the specific molecular mechanisms by which 5-FCdR overcomes resistance, including its interaction with cellular transporters and metabolic enzymes, will be crucial in advancing its clinical potential.

References

• Sanaei, M., & Kavoosi, F. (2022). Effect of 5'-fluoro-2'-deoxycytidine, 5-azacytidine, and 5-aza-2'–deoxycytidine on DNA Methyltransferase 1, CIP/KIP Family, and INK4a/ARF in Colon Cancer HCT-116 Cell Line. International Journal of Cancer Management, 14(12). [Link]

• Fujie, Y., et al. (2013). Enhancement of 5-fluorouracil-induced cytotoxicity by leucovorin in 5-fluorouracil-resistant gastric cancer cells with upregulated expression of thymidylate synthase. Journal of Experimental & Clinical Cancer Research, 32(1), 81. [Link]

• National Cancer Institute. (2023). 5-Fluoro-2'-Deoxycytidine and Tetrahydrouridine in Treating Patients with Refractory Solid Tumors. ClinicalTrials.gov. [Link]

• Uchida, K., et al. (2021). Molecular Mechanisms and Tumor Biological Aspects of 5-Fluorouracil Resistance in HCT116 Human Colorectal Cancer Cells. International Journal of Molecular Sciences, 22(6), 2954. [Link]

• de Gramont, A., et al. (2000). Leucovorin and fluorouracil with or without oxaliplatin as first-line treatment in advanced colorectal cancer. Journal of Clinical Oncology, 18(16), 2938-2947. [Link]

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). 5-fluorouracil: mechanisms of action and clinical strategies. Nature reviews cancer, 3(5), 330-338. [Link]

• Peters, G. J., et al. (1995). Resistance to 5-fluorouracil and 5-fluoro-2'-deoxyuridine mechanisms and clinical implications. Investigational new drugs, 13(4), 299-307. [Link]

• Sobrero, A. F., et al. (1997). Doxifluridine in colorectal cancer patients resistant to 5-fluorouracil (5-FU) containing regimens. Annals of Oncology, 8(6), 591-594. [Link]

• Szczepanska, K., et al. (2021). Anticancer sensitivity and biological aspect of 5-fluorouracil-resistant human colorectal cancer HCT116 cells in three-dimensional culture under high- and low-glucose conditions. Cancer Cell International, 21(1), 1-13. [Link]

• Grem, J. L. (2000). 5-Fluorouracil: forty-plus and still ticking. A review of its preclinical and clinical development. Investigational new drugs, 18(4), 299-313. [Link]

• Wyatt, M. D., & Wilson, D. M. (2009). The multifaceted roles of the 5-fluoropyrimidines. Trends in pharmacological sciences, 30(4), 187-195. [Link]

• Wilson, P. M., Danenberg, P. V., Johnston, P. G., Lenz, H. J., & Ladner, R. D. (2014). Standing the test of time: targeting thymidylate synthase in cancer chemotherapy. Nature reviews Clinical oncology, 11(5), 282-298. [Link]

• Hill, B. T. (1983). Preclinical screening for drugs effective against 5-fluorouracil-resistant cells with a murine L5178Y cell line in vitro. Journal of the National Cancer Institute, 71(2), 395-399. [Link]

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• Sanaei, M., & Kavoosi, F. (2022). Effect of 5'-fluoro-2'-deoxycytidine, 5-azacytidine, and 5-aza-2'–deoxycytidine on DNA Methyltransferase 1, CIP/KIP Family, and INK4a/ARF in Colon Cancer HCT-116 Cell Line. International Journal of Cancer Management, 14(12). [Link]

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A Researcher's Guide to the Correlation Between Cytidine Deaminase Levels and 5-Fluoro-2'-deoxycytidine Sensitivity

For researchers and drug development professionals navigating the complexities of chemotherapy, understanding the molecular determinants of drug sensitivity is paramount. This guide provides an in-depth technical comparison of the methodologies used to evaluate the correlation between cytidine deaminase (CDA) levels and cellular sensitivity to the chemotherapeutic agent 5-Fluoro-2'-deoxycytidine (FdCyd). By elucidating the causal relationship between CDA activity and FdCyd efficacy, this document aims to equip scientists with the knowledge to design robust experiments, interpret data accurately, and ultimately, contribute to the development of more personalized and effective cancer therapies.

The Central Hypothesis: Cytidine Deaminase as a Predictive Biomarker for 5-Fluoro-2'-deoxycytidine Efficacy

5-Fluoro-2'-deoxycytidine is a prodrug, meaning it requires intracellular enzymatic conversion to exert its cytotoxic effects. The primary activation pathway involves the deamination of FdCyd by cytidine deaminase to produce the well-known anticancer agent 5-fluorouracil (5-FU).[1][2] Subsequently, 5-FU is further metabolized into active forms that disrupt DNA synthesis and RNA function, leading to cell death.[1][2]

Given this mechanism, the central hypothesis is that the intracellular concentration and activity of CDA are critical determinants of a cancer cell's sensitivity to FdCyd. Cells with high levels of CDA are predicted to efficiently convert FdCyd to 5-FU, resulting in greater cytotoxicity and thus, higher sensitivity to the drug. Conversely, cells with low or deficient CDA levels are expected to be resistant to FdCyd due to their inability to activate the prodrug. This guide will explore the experimental frameworks to test this hypothesis.

Visualizing the Metabolic Landscape of 5-Fluoro-2'-deoxycytidine

To fully appreciate the significance of CDA, it is essential to understand the metabolic pathways governing FdCyd's fate within the cell. The following diagram illustrates the primary CDA-dependent pathway and a key alternative, CDA-independent pathway.

Caption: Metabolic pathways of 5-Fluoro-2'-deoxycytidine (FdCyd).

This guide will focus on quantifying the activity of the primary CDA-dependent pathway and correlating it with FdCyd-induced cytotoxicity.

Experimental Workflow: A Step-by-Step Guide to Correlating CDA Levels with FdCyd Sensitivity

To rigorously investigate the relationship between CDA and FdCyd sensitivity, a multi-pronged experimental approach is necessary. This involves quantifying both the enzymatic activity and protein expression of CDA in a panel of cancer cell lines and subsequently determining the corresponding sensitivity of these cell lines to FdCyd.

Caption: Experimental workflow for correlating CDA levels with FdCyd sensitivity.

Part 1: Quantification of Cytidine Deaminase Levels

Two complementary methods are recommended to obtain a comprehensive understanding of CDA status in your cell lines of interest: a functional assay to measure enzymatic activity and a quantitative immunoblot to determine protein expression levels.

Method 1A: Spectrophotometric Assay for CDA Enzymatic Activity

This classic and cost-effective method relies on the change in ultraviolet (UV) absorbance when cytidine is deaminated to uridine.

Principle: Cytidine and uridine have distinct UV absorbance spectra. The conversion of cytidine to uridine by CDA results in a decrease in absorbance at 282 nm. By monitoring this change over time, the rate of the enzymatic reaction can be determined.

Experimental Protocol:

• Cell Lysate Preparation:

  • Harvest approximately 1-5 x 10^6 cells per cell line.

  • Wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cells in a suitable lysis buffer (e.g., 100 µL of CDA Assay Buffer from a commercial kit or a custom buffer containing 50 mM Tris-HCl, pH 7.5, 1 mM DTT, and 1 mM EDTA).

  • Homogenize the cell suspension on ice using a Dounce homogenizer or sonication.

  • Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

  • Carefully collect the supernatant containing the cytosolic proteins, including CDA.

  • Determine the total protein concentration of the lysate using a standard method such as the Bradford or BCA assay.

• Enzymatic Reaction:

  • In a UV-transparent 96-well plate or cuvette, prepare the reaction mixture containing:

    • Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

    • Cytidine (substrate) at a final concentration of 1 mM.

  • Add a known amount of cell lysate (e.g., 20-50 µg of total protein) to initiate the reaction.

  • Immediately place the plate/cuvette in a spectrophotometer capable of kinetic measurements at 37°C.

• Data Acquisition and Analysis:

  • Monitor the decrease in absorbance at 282 nm over a period of 30-60 minutes, taking readings every 1-2 minutes.

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot.

  • CDA activity is typically expressed as units per milligram of protein (U/mg), where one unit is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of cytidine to uridine per minute.

Method 1B: Western Blot for CDA Protein Quantification

Western blotting provides a semi-quantitative measure of the amount of CDA protein present in the cell lysates.

Experimental Protocol:

• Protein Separation:

  • Load equal amounts of total protein (e.g., 20-40 µg) from each cell lysate onto a 12% SDS-polyacrylamide gel.

  • Include a lane with a molecular weight marker.

  • Perform electrophoresis to separate the proteins by size.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for human CDA overnight at 4°C.

  • Wash the membrane thoroughly and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Signal Detection and Quantification:

  • Detect the chemiluminescent signal using an appropriate substrate and imaging system.

  • To ensure equal protein loading, the membrane should be stripped and re-probed with an antibody against a housekeeping protein (e.g., β-actin, GAPDH).

  • Quantify the band intensities using densitometry software. Normalize the CDA band intensity to the corresponding housekeeping protein band intensity for each cell line.[3]

Part 2: Determination of 5-Fluoro-2'-deoxycytidine Sensitivity (IC50)

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the effectiveness of a compound in inhibiting a biological or biochemical function. In this context, it represents the concentration of FdCyd required to inhibit the growth of a cell population by 50%. The MTT assay is a widely used colorimetric method for this purpose.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells. Viable cells with active mitochondria can reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Experimental Protocol:

• Cell Seeding:

  • Seed the cancer cell lines into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells per well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Drug Treatment:

  • Prepare a serial dilution of FdCyd in complete cell culture medium. A typical concentration range to start with is 0.01 µM to 100 µM.

  • Remove the old medium from the cells and add the medium containing the various concentrations of FdCyd. Include a vehicle control (medium with the same concentration of the drug solvent, e.g., DMSO, as the highest drug concentration).

  • Incubate the plates for a period that allows for at least two cell doublings (typically 48-72 hours).

• MTT Assay:

  • After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • During this time, viable cells will convert the MTT into formazan crystals.

  • Carefully remove the medium and add a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

  • Gently shake the plates to ensure complete dissolution of the formazan.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each FdCyd concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the FdCyd concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Data Presentation and Interpretation: Correlating CDA Levels with FdCyd IC50

The culmination of these experiments is the integration of the data to assess the correlation between CDA levels and FdCyd sensitivity. The results should be summarized in a clear and concise table.

Table 1: Correlation of Cytidine Deaminase (CDA) Levels with 5-Fluoro-2'-deoxycytidine (FdCyd) IC50 in a Panel of Cancer Cell Lines

Cell Line	Cancer Type	Relative CDA Protein Expression (Normalized to Housekeeping)	CDA Activity (U/mg protein)	FdCyd IC50 (µM)
MESO-1	Epithelioid Mesothelioma	Low	Low	3.3[4]
JL-1	Sarcomatoid Mesothelioma	Low	Low	5.0[4]
A549 (Mesenchymal-like)	Non-Small Cell Lung Cancer	High	High	~0.3
HCT-116	Colon Cancer	Moderate	Moderate	1.63 ± 0.21 (48h)[5]
AsPC-1	Pancreatic Cancer	Variable	Variable	~1.0[6]
LCL-PI 11	Hepatocellular Carcinoma	Variable	Variable	~1.0[6]

Note: The data in this table is compiled from multiple sources for illustrative purposes and may have been generated using slightly different experimental conditions. For a direct comparison, it is crucial to perform these experiments in parallel under identical conditions.

Interpretation of Expected Results:

A strong positive correlation is expected between CDA levels (both protein expression and enzymatic activity) and sensitivity to FdCyd (i.e., a lower IC50 value). Cell lines with high CDA levels should exhibit low FdCyd IC50 values, indicating high sensitivity. Conversely, cell lines with low CDA levels should have high FdCyd IC50 values, indicating resistance.

Alternative Mechanisms of FdCyd Metabolism and Resistance

While CDA is a primary determinant of FdCyd sensitivity, it is not the sole factor. An important alternative activation pathway involves the phosphorylation of FdCyd by deoxycytidine kinase (dCK) to form 5-fluoro-2'-deoxycytidine monophosphate (FdCMP).[1][3] FdCMP is then converted to the active metabolite 5-fluoro-2'-deoxyuridine monophosphate (FdUMP) by dCMP deaminase.[1][3]

Therefore, in cells with low CDA activity, the efficiency of the dCK-mediated pathway can influence FdCyd sensitivity. A comprehensive analysis should also consider the expression and activity of dCK and dCMP deaminase as potential modulators of FdCyd efficacy, particularly in CDA-deficient cancer cells.

Conclusion and Future Directions

The experimental framework outlined in this guide provides a robust system for validating the correlation between cytidine deaminase levels and 5-Fluoro-2'-deoxycytidine sensitivity. By employing a combination of enzymatic assays, protein quantification, and cell viability assessments, researchers can generate high-quality, reproducible data.

The establishment of CDA as a predictive biomarker for FdCyd response holds significant clinical promise. It could enable the stratification of patients who are most likely to benefit from FdCyd therapy, thereby personalizing treatment strategies and improving therapeutic outcomes. Furthermore, for patients with CDA-deficient tumors, this knowledge could guide the exploration of alternative therapeutic approaches, such as combination therapies that enhance CDA expression or utilize drugs that are activated through CDA-independent pathways.

Future research should focus on expanding the analysis to a broader range of cancer types and integrating data on the expression of other key enzymes in the pyrimidine metabolic pathway. Such comprehensive studies will undoubtedly refine our understanding of FdCyd's mechanism of action and pave the way for its more effective clinical application.

References

• Sanaei, M., & Kavoosi, F. (2022). Effect of 5'-fluoro-2'-deoxycytidine, 5-azacytidine, and 5-aza-2'–deoxycytidine on DNA Methyltransferase 1, CIP/KIP Family, and INK4a/ARF in Colon Cancer HCT-116 Cell Line. International Journal of Cancer Management, 14(12), e110419. [Link]

• Newman, E. M., & Santi, D. V. (1982). Metabolism and mechanism of action of 5-fluorodeoxycytidine. Proceedings of the National Academy of Sciences, 79(21), 6419-6423. [Link]

• Bitesize Bio. (n.d.). The 4 Important Steps for Western Blot Quantification. Retrieved from [Link]

• Sanaei, M., & Kavoosi, F. (2021). Effect of 5'-Fluoro-2'-Deoxycytidine on p16INK4a, p14ARF, p15INK4b, and DNA methyltransferase 1, 3a, and 3b Genes Expression, Apoptosis Induction, Cell Growth Inhibition in Pancreatic Cancer AsPC-1 and Hepatocellular Carcinoma LCL-PI 11 Cell Lines. International Journal of Cancer Management, 14(1), e104889. [Link]

• Schmid, R. A., et al. (2024). Chemotherapy increases CDA expression and sensitizes malignant pleural mesothelioma cells to capecitabine treatment. Scientific Reports, 14(1), 1-14. [Link]

• National Cancer Institute. (n.d.). NCI Drug Dictionary: 5-fluoro-2-deoxycytidine. Retrieved from [Link]

• Schmid, R. A., et al. (2021). Chemotherapy-induced CDA expression renders resistant non-small cell lung cancer cells sensitive to 5′-deoxy-5-fluorocytidine (5′-DFCR). Journal of Experimental & Clinical Cancer Research, 40(1), 1-16. [Link]

Sources

• 1. Chemotherapy-induced CDA expression renders resistant non-small cell lung cancer cells sensitive to 5'-deoxy-5-fluorocytidine (5'-DFCR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The augmented expression of the cytidine deaminase gene by 5-azacytidine predicts therapeutic efficacy in myelodysplastic syndromes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. profiles.wustl.edu [profiles.wustl.edu]
• 4. Chemotherapy increases CDA expression and sensitizes malignant pleural mesothelioma cells to capecitabine treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Fluoro-5'-deoxycytidine

Introduction: 5-Fluoro-5'-deoxycytidine is a fluorinated nucleoside analogue, a class of compounds instrumental in biomedical research and drug development, particularly in oncology.[1][2] As with many potent antineoplastic agents, its cytotoxic nature demands meticulous handling and disposal protocols. Improper disposal not only poses a significant health risk to laboratory personnel through exposure but also threatens environmental integrity. This guide provides a comprehensive, step-by-step framework for the safe management and disposal of 5-Fluoro-5'-deoxycytidine waste streams, grounded in established safety protocols and regulatory standards. Adherence to these procedures is paramount to fostering a culture of safety and ensuring regulatory compliance within your institution.

Part 1: Hazard Profile and Risk Assessment

Understanding the inherent risks of 5-Fluoro-5'-deoxycytidine is the foundation of its safe management. This compound is classified as a hazardous substance by the Occupational Safety and Health Administration (OSHA) and requires handling as a cytotoxic drug.[3][4][5] The primary risks are associated with its potential to cause severe health effects.

Core Hazards Include:

• Toxicity: The compound is toxic if swallowed and harmful if inhaled.[3][4]

• Irritation: It is known to cause skin and serious eye irritation.[3][4]

• Systemic Effects: It is suspected of causing genetic defects and may cause harm to an unborn child.[3][4]

The causality behind these hazards lies in its mechanism of action as a nucleoside analogue, which allows it to interfere with DNA synthesis and cellular replication. This anti-proliferative activity is not selective for cancer cells and can affect healthy cells upon accidental exposure.

Table 1: Hazard and Safety Summary for 5-Fluoro-5'-deoxycytidine

Hazard Category	GHS Classification	Precautionary Statement & Rationale
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed. Ingestion can lead to systemic toxicity. Strict prohibition of eating, drinking, or smoking in the lab is essential.[4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation. Direct contact can cause local inflammation. Impermeable gloves and lab coats are mandatory to prevent skin exposure.[4]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation. Aerosols or accidental splashes can cause significant eye damage. ANSI-approved safety glasses with side-shields or goggles are required.[4]
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects. Exposure could lead to heritable genetic damage. Engineering controls (e.g., a chemical fume hood) and PPE are critical to minimize exposure.[4]
Reproductive Toxicity	Category 1B	H360: May damage fertility or the unborn child. [3] Exposure during pregnancy can lead to teratogenic effects. Personnel who are pregnant or planning to become pregnant should be fully informed of the risks.

Part 2: Core Principles of Cytotoxic Waste Disposal

All waste generated from handling 5-Fluoro-5'-deoxycytidine must be treated as hazardous cytotoxic waste. The disposal process is governed by a simple but unbreakable set of principles that ensure safety and compliance with regulations from bodies like the U.S. Environmental Protection Agency (EPA).[6][7]

• Segregate at the Source: Never mix cytotoxic waste with general laboratory trash.[7] Doing so contaminates the entire waste stream and constitutes a serious compliance violation.[7]

• Use Designated Containers: All cytotoxic waste must be placed in clearly labeled, leak-proof, and puncture-resistant containers.

• Decontamination is Not Disposal: Do not attempt to decontaminate bulk quantities of 5-Fluoro-5'-deoxycytidine for disposal in a standard drain or as regular waste.[8][9] Chemical deactivation requires validated procedures that are often impractical in a standard research setting. The industry standard for disposal is high-temperature incineration by a licensed hazardous waste management company.[7][8]

• Follow Institutional and Regulatory Guidelines: Always adhere to your institution's specific waste management plan, which should align with local, state, and federal regulations.[3][10] Note that state rules are often more stringent than federal RCRA guidelines.[10]

Diagram 1: Waste Segregation Workflow

This diagram outlines the decision-making process for segregating waste at the point of generation.

Caption: Decision workflow for segregating cytotoxic waste.

Part 3: Personal Protective Equipment (PPE) Protocols

A robust PPE protocol is your primary defense against exposure. The following PPE must be worn at all times when handling 5-Fluoro-5'-deoxycytidine, its solutions, or its waste.

• Gloves: Wear two pairs of chemotherapy-rated nitrile gloves.[5] The outer glove should be tucked over the cuff of the gown. Change gloves every hour or immediately if they are torn, punctured, or known to be contaminated.[5]

• Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric is required.[5] Cuffs should be elastic or knit.[5]

• Eye Protection: ANSI-approved safety glasses with side shields or splash goggles.

• Respiratory Protection: When handling the powder form outside of a certified biological safety cabinet (BSC) or chemical fume hood, a fit-tested N95 respirator or higher is necessary to prevent inhalation.[3]

Rationale: Double-gloving provides an extra layer of protection against permeation, which increases with time.[5] A solid-front gown prevents exposure from frontal splashes, a common laboratory accident.

Part 4: Step-by-Step Disposal Procedures

Follow these specific protocols for each type of waste stream contaminated with 5-Fluoro-5'-deoxycytidine.

Protocol 1: Unused/Expired Pure Compound (Bulk Solid Waste)

This waste is considered "grossly contaminated" and must be handled with the utmost care.

• Work Inside a Containment Hood: All handling of the pure compound should occur within a certified chemical fume hood or BSC to control dust.

• Containerize: Place the original container with the unused compound into a larger, sealable, and clearly labeled plastic container. If transferring the powder, use a dedicated scoop and place it directly into a designated hazardous waste container.

• Labeling: The outer container must be labeled with: "Hazardous Waste," "Cytotoxic," and the chemical name "5-Fluoro-5'-deoxycytidine."

• Storage: Store the sealed container in a designated, secure satellite accumulation area for hazardous waste until pickup by your institution's Environmental Health and Safety (EH&S) department.

Protocol 2: Contaminated Lab Consumables (Trace Solid Waste)

This includes gloves, gowns, bench liners, pipette tips, and other disposable items with trace contamination.

• Designated Bin: Place all contaminated solid waste directly into a designated cytotoxic waste container.[11] This is typically a rigid, leak-proof bin lined with a yellow or black bag and marked with the cytotoxic/biohazard symbol.[10]

• No Sharps: Do not dispose of any sharp objects in this bin.

• Seal and Store: When the bag is three-quarters full, securely seal it. Store the closed container in the designated waste accumulation area.

Protocol 3: Contaminated Sharps

This includes needles, syringes, scalpels, and any glass or plastic that can puncture skin.

• Immediate Disposal: Immediately after use, place sharps directly into an approved, puncture-resistant sharps container designated for cytotoxic waste.[3]

• Do Not Manipulate: Never recap, bend, or break needles.[3] Syringes and needles should be disposed of as a single unit.[3]

• Labeling: The container must be clearly labeled for cytotoxic/chemotherapy waste.

• Closure: Once the container is full to the indicated line, lock it securely for disposal.

Protocol 4: Aqueous Waste (Bulk Liquid Waste)

This includes stock solutions, media containing the compound, and the first rinse of contaminated glassware.

• Collect: Collect all liquid waste containing 5-Fluoro-5'-deoxycytidine in a dedicated, shatter-proof, and leak-proof container (e.g., a plastic carboy).[5]

• Labeling: The container must be labeled "Hazardous Waste" and list all chemical constituents, including "5-Fluoro-5'-deoxycytidine" and its approximate concentration.

• pH Neutralization: If the waste is highly acidic or basic, it may need to be neutralized before collection. Consult your EH&S department for specific guidance.

• Storage: Keep the container tightly sealed and stored in secondary containment within a designated satellite accumulation area. Never pour this waste down the drain. [8][9]

Part 5: Emergency Spill Management

Accidental spills must be managed immediately and correctly to prevent exposure. Every lab working with this compound should have a dedicated cytotoxic spill kit available.[3]

• Alert & Secure: Alert personnel in the immediate area and vacate. Restrict access to the spill area.

• Don PPE: Put on a full set of PPE as described in Part 3, including respiratory protection.

• Contain the Spill: For liquid spills, cover with an absorbent pad from the outside in. For solid spills, gently cover with damp absorbent pads to avoid generating dust.

• Clean: Carefully collect all contaminated debris and absorbent materials using scoops or forceps. Place everything into a cytotoxic waste bag.

• Decontaminate: Clean the spill area with soap and water.[9]

• Dispose: All cleanup materials, including used PPE, must be disposed of as cytotoxic solid waste.[3][9]

• Report: Report the spill to your laboratory supervisor and EH&S department as per institutional policy.

References

• Safety Data Sheet: 2'-Deoxy-5-fluorouridine. Carl ROTH. [Link]

• How to Dispose of Chemotherapy Waste Safely & Compliantly. MERI. [Link]

• Standard Operating Procedure: 5-Fluorouracil. University of Georgia Office of Research. [Link]

• Safe handling of cytotoxics: guideline recommendations. Canadian Journal of Hospital Pharmacy. [Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• Stability of 5-Fluoro-2'-deoxycytidine and Tetrahydrouridine in Combination. ResearchGate. [Link]

• Management of Hazardous Waste Pharmaceuticals. U.S. Environmental Protection Agency (EPA). [Link]

• A Unified Strategy to Fluorinated Nucleoside Analogues Via an Electrophilic Manifold. ACS Publications. [Link]

• Policy for Disposing of Recombinant or Synthetic Nucleic Acid Molecules (rDNA) and rDNA Contaminated Waste. Columbia University. [Link]

• Guide to Cytotoxic Waste Compliance. Daniels Health. [Link]

• Stability of 5-fluoro-2'-deoxycytidine and tetrahydrouridine in combination. National Institutes of Health (NIH). [Link]

• Fluorinated Nucleosides: Synthesis and Biological Implication. National Institutes of Health (NIH). [Link]

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• 4. fishersci.com [fishersci.com]
• 5. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]
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• 11. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Safe Handling of 5-Fluoro-5'-deoxycytidine: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 5-Fluoro-5'-deoxycytidine. As a potent cytotoxic agent, understanding and implementing rigorous safety protocols is paramount to ensuring personnel safety and maintaining a secure laboratory environment. This document is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to work with confidence and precision.

Understanding the Hazard: Why Caution is Critical

5-Fluoro-5'-deoxycytidine is a fluorinated pyrimidine nucleoside analog. Its mechanism of action, similar to other compounds in its class like 5-Fluorouracil (5-FU), involves the inhibition of DNA synthesis, leading to cell death. This cytotoxic nature makes it a valuable tool in research but also poses significant risks to laboratory personnel upon exposure.[1][2] The primary routes of occupational exposure include inhalation of aerosols, dermal contact, and accidental ingestion.[2][3] The health hazards associated with this and similar cytotoxic compounds can range from skin and eye irritation to more severe systemic effects, including potential carcinogenicity and reproductive toxicity.[1][4] Therefore, a comprehensive safety strategy is not merely a recommendation but a necessity.

The Core of Protection: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 5-Fluoro-5'-deoxycytidine. Each component serves a specific purpose in creating a barrier between the researcher and the hazardous compound. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.[2][5]

Essential Personal Protective Equipment:

PPE Component	Specification	Rationale
Gloves	Double gloving with chemotherapy-rated nitrile gloves (ASTM D6978 certified).[6]	Provides a robust barrier against dermal absorption. Double gloving minimizes the risk of exposure in case of a tear or puncture in the outer glove.[6][7]
Gown	Disposable, solid-front, back-closing gown made of a low-permeability fabric.[7]	Protects the body from splashes and aerosol contamination. The back-closing design prevents accidental contact with the contaminated front of the gown.
Eye Protection	Safety glasses with side shields or goggles.[3]	Protects the eyes from splashes and airborne particles.
Face Protection	A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.	Offers an additional layer of protection for the entire face.
Respiratory Protection	A NIOSH-approved N95 or higher-level respirator should be used when handling the powdered form of the compound or when there is a potential for aerosol generation.[8][9]	Prevents the inhalation of hazardous particles.
Shoe Covers	Disposable shoe covers.[7]	Prevents the tracking of contaminants out of the designated handling area.

The Handling Workflow: A Step-by-Step Protocol

Adherence to a strict, well-defined workflow is critical to minimize the risk of exposure. The following protocol outlines the key steps for the safe handling of 5-Fluoro-5'-deoxycytidine from preparation to disposal.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 5-Fluoro-5'-deoxycytidine.

Detailed Procedural Steps:

• Designate a Handling Area: All work with 5-Fluoro-5'-deoxycytidine must be conducted in a designated area, such as a certified chemical fume hood or a Class II biological safety cabinet, to control for airborne contaminants.[10] This area should be clearly marked with a "Cytotoxic Agent" warning sign.

• Donning PPE: Before entering the designated handling area, put on all required PPE in the correct order: shoe covers, inner gloves, gown, outer gloves, face mask/respirator, and eye/face protection.

• Preparation of the Compound:

  • When weighing the solid compound, perform this task within a ventilated balance enclosure or a chemical fume hood to prevent the inhalation of fine particles.[3]

  • Use a plastic-backed absorbent pad on the work surface to contain any potential spills.[7]

  • When reconstituting the compound, use techniques that minimize aerosol generation, such as slowly adding the solvent to the vial and avoiding vigorous shaking.

• Experimental Procedures:

  • Conduct all experimental manipulations within the designated engineering control (fume hood or biosafety cabinet).

  • Avoid eating, drinking, and applying cosmetics in the laboratory.[11]

• Decontamination and Spill Cleanup:

  • In the event of a small spill, immediately alert others in the area.

  • Wearing appropriate PPE, cover the spill with absorbent material and decontaminate the area using a suitable agent (e.g., a solution of sodium hypochlorite followed by a thiosulfate solution to neutralize the bleach).

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

  • All materials used for cleanup must be disposed of as hazardous waste.[1]

Operational and Disposal Plans: A Cradle-to-Grave Approach

A comprehensive plan for the entire lifecycle of the chemical, from receipt to disposal, is a cornerstone of laboratory safety.

Receiving and Storage:

• Upon receipt, inspect the container for any signs of damage or leakage.

• Store 5-Fluoro-5'-deoxycytidine in a clearly labeled, sealed container in a designated, secure, and well-ventilated area, away from incompatible materials.[12] The Safety Data Sheet (SDS) should be readily accessible to all laboratory personnel.[13]

Waste Disposal:

Proper segregation and disposal of waste contaminated with 5-Fluoro-5'-deoxycytidine is critical to prevent environmental contamination and accidental exposure.

• Sharps: Needles, syringes, and other sharps must be placed in a designated, puncture-resistant sharps container labeled "Cytotoxic Waste."[1]

• Solid Waste: Contaminated gloves, gowns, absorbent pads, and other solid materials should be placed in a clearly labeled, leak-proof plastic bag or container designated for cytotoxic waste.[1]

• Liquid Waste: Unused solutions and contaminated liquids should be collected in a designated, sealed, and labeled hazardous waste container. Do not pour any waste containing 5-Fluoro-5'-deoxycytidine down the drain. [10]

• All waste must be disposed of through your institution's hazardous waste management program in accordance with local, state, and federal regulations.[1]

Doffing PPE: A Critical Final Step

The process of removing PPE is as important as putting it on. Incorrect doffing can lead to self-contamination.

• Outer Gloves: Remove the outer pair of gloves first and dispose of them in the cytotoxic waste container.

• Gown and Shoe Covers: Remove the gown and shoe covers in a manner that avoids contact with the contaminated exterior. Dispose of them in the cytotoxic waste.

• Face/Eye Protection and Respirator: Remove your face shield/goggles and respirator.

• Inner Gloves: Remove the inner pair of gloves and dispose of them.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[3]

By adhering to these rigorous safety protocols, you can effectively mitigate the risks associated with handling 5-Fluoro-5'-deoxycytidine, ensuring a safe and productive research environment for yourself and your colleagues.

References

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